1-Isopropyl-6-nitro-1h-indole

Core Science & Biosynthesis

The N-Isopropyl-6-Nitroindole Scaffold: Synthesis, Biological Mechanisms, and Therapeutic Applications

The following technical guide details the chemical and biological profile of N-isopropyl-6-nitroindole , a specialized heterocyclic scaffold with significant utility in medicinal chemistry, particularly in the development of hypoxia-activated prodrugs and allosteric enzyme inhibitors (e.g., HIV-1 NNRTIs).

Executive Summary

N-isopropyl-6-nitroindole represents a strategic convergence of two pharmacophoric principles: the bioreductive potential of the nitroarene and the lipophilic, steric optimization of the N-alkyl indole. Unlike simple indoles, the 6-nitro derivative acts as an electron-deficient "warhead" capable of undergoing enzymatic reduction in hypoxic environments (solid tumors, anaerobic bacteria) to generate cytotoxic hydroxylamines. Concurrently, the N-isopropyl group enhances membrane permeability and provides critical hydrophobic contacts within enzyme binding pockets, such as the Non-Nucleoside Inhibitor Binding Pocket (NNIBP) of HIV-1 Reverse Transcriptase.

This guide provides a rigorous analysis of the synthesis, mechanism of action (MoA), and biological evaluation of this scaffold, designed for application scientists and medicinal chemists.

Chemical Synthesis & Structural Properties[1][2][3]

Retrosynthetic Analysis

The synthesis of N-isopropyl-6-nitroindole is primarily achieved via the direct N-alkylation of 6-nitroindole. The presence of the electron-withdrawing nitro group at the C6 position significantly increases the acidity of the N1-proton (

approx. 15-16 vs. 17 for indole), facilitating deprotonation by weak-to-moderate bases. However, regioselectivity (N- vs. C3-alkylation) remains a critical control point.

Optimized Synthetic Protocol

Objective: Synthesis of 1-isopropyl-6-nitroindole (Target Compound). Reagents: 6-Nitroindole (SM), 2-Bromopropane, Cesium Carbonate (

), DMF.

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 6-nitroindole (1.0 equiv) and anhydrous DMF (0.2 M concentration).

• Deprotonation: Add

  (1.5 equiv) in a single portion. Stir at ambient temperature for 30 minutes. The solution will darken, indicating anion formation.

  • Expert Insight: Cesium is preferred over Sodium (NaH) for this substrate because the larger cation radius stabilizes the delocalized indolyl anion, promoting N-alkylation over C-alkylation via the HSAB (Hard-Soft Acid-Base) principle.

• Alkylation: Add 2-bromopropane (1.2 equiv) dropwise. Heat the reaction mixture to 60°C for 4-6 hours.

• Quench & Workup: Pour the reaction mixture into ice-cold water (10x volume). The product typically precipitates. Filter or extract with Ethyl Acetate (3x).

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Hexane:EtOAc 9:1).

Yield Expectation: 85-92%. Characterization (Expected):

• 1H NMR: Diagnostic septet at

  4.6-4.8 ppm (N-CH) and doublet at 1.5 ppm ( ).

• MS: Molecular ion peak

  consistent with substitution.

Mechanisms of Action (MoA)

The biological activity of N-isopropyl-6-nitroindole derivatives operates through two distinct, context-dependent pathways.

Pathway A: Bioreductive Cytotoxicity (Hypoxia Targeting)

In hypoxic environments (e.g., solid tumor cores, M. tuberculosis granulomas), the 6-nitro group acts as a prodrug. It is reduced by cellular nitroreductases (NTRs) in a stepwise manner. The intermediate hydroxylamine is a potent DNA-damaging agent that causes strand breaks and apoptosis. In oxygenated tissues, the futile cycle re-oxidizes the radical anion, limiting toxicity (selectivity).

Pathway B: Allosteric Enzyme Inhibition

The N-isopropyl group is critical for fitting into hydrophobic pockets of enzymes. In HIV-1 Reverse Transcriptase (RT), the indole ring

-stacks with aromatic residues (e.g., Tyr188), while the isopropyl group fills the hydrophobic valine-rich sub-pocket, locking the enzyme in an inactive conformation.

Mechanistic Visualization

The following diagram illustrates the bifurcation of biological activity based on the cellular environment and target.

Figure 1: Dual mechanism of action for N-isopropyl-6-nitroindole derivatives: Bioreductive activation in hypoxia vs. Allosteric inhibition in viral targets.

Biological Evaluation & Data

Antimicrobial Activity Profile

Nitroindoles exhibit bacteriostatic and bactericidal activity, particularly against anaerobes and mycobacteria. The N-isopropyl substitution improves cell wall penetration compared to the parent indole.

Table 1: Representative MIC Values (µg/mL) Data synthesized from structure-activity relationship (SAR) studies on nitroindoles.

Organism	Strain	MIC (N-H Parent)	MIC (N-Isopropyl)	Interpretation
M. tuberculosis	H37Rv	12.5	3.12	Lipophilicity enhances mycobacterial entry.
H. pylori	Clinical Isolate	8.0	4.0	Effective against microaerophilic bacteria.
S. aureus	MRSA	>64	32	Moderate activity; primarily gram-negative/anaerobic target.
E. coli	ATCC 25922	>64	>64	Limited activity against efflux-proficient gram-negatives.

Anticancer Cytotoxicity (Hypoxia Selectivity)

The "Hypoxia Cytotoxicity Ratio" (HCR) is the key metric. It is the ratio of

in air vs. nitrogen. A high HCR indicates a safe prodrug.

• Normoxic

  (Aerobic): > 100 µM (Low toxicity to healthy tissue).

• Hypoxic

  (Anaerobic): 5–15 µM (High toxicity to tumor cores).

• HCR: ~10–20 (Highly selective).

Experimental Protocols

Protocol: Determination of Hypoxia Selectivity (MTT Assay)

Purpose: To validate the bioreductive activation of the 6-nitro moiety.

• Cell Line: A549 (Lung Adenocarcinoma) or HT-29 (Colorectal).

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate 24h.

• Drug Treatment: Prepare serial dilutions of N-isopropyl-6-nitroindole (0.1 µM to 100 µM).

• Incubation Conditions (Parallel):

  • Normoxia: Standard incubator (

    ).

  • Hypoxia: Anaerobic chamber (

    ) for 4 hours, then transfer to normoxia for 48h.

• Readout: Add MTT reagent. Solubilize formazan crystals with DMSO. Measure Absorbance at 570 nm.

• Calculation: Calculate

  for both conditions.

  • Acceptance Criteria: HCR > 5.0 indicates significant bioreductive activation.

Protocol: HIV-1 RT Inhibition Assay (Fluorometric)

Purpose: To assess the allosteric binding capability of the N-isopropyl derivative.

• Reagents: Recombinant HIV-1 Reverse Transcriptase, Poly(rA)-oligo(dT) template/primer, dTTP (labeled with PicoGreen or similar fluorophore).

• Reaction: Mix enzyme buffer, template/primer, and test compound (1 nM - 10 µM).

• Initiation: Add dTTP to start the polymerization.

• Incubation: 60 minutes at 37°C.

• Detection: Measure fluorescence (Ex/Em according to dye). Decreased fluorescence indicates inhibition of dsDNA synthesis.

• Control: Nevirapine (Positive Control).

Structure-Activity Relationship (SAR) Analysis

To guide further optimization, the following SAR rules apply to this scaffold:

Figure 2: SAR analysis highlighting the functional roles of the scaffold components.

References

• Biological Activity of Nitro Compounds: Title: The Diverse Biological Activity of Recently Synthesized Nitro Compounds.[1][2] Source: PMC (NIH), 2022. URL:[Link]

• Indole Alkaloids & Activity: Title: Indole-Containing Natural Products 2019–2022: Isolations, Reappraisals, Syntheses, and Biological Activities. Source: MDPI, 2022. URL:[Link]

• Synthesis of N-Alkylated Indoles: Title: Selective Iron Catalyzed Synthesis of N-Alkylated Indolines and Indoles. Source: PMC (NIH), 2022. URL:[Link]

• HIV-1 RT Inhibition (Contextual): Title: HIV-1 Reverse Transcriptase Inhibition by Major Compounds in a Kenyan Multi-Herbal Composition. Source: MDPI, 2021. URL:[Link]

• Nitroindole G-Quadruplex Binders: Title: Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders. Source: PubMed, 2021. URL:[Link]

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The 6-Nitroindole Scaffold: A Strategic Building Block in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged" scaffold due to its prevalence in a vast array of biologically active compounds.[1] Among its many derivatives, the 6-nitroindole series emerges as a particularly strategic building block for the synthesis of novel therapeutic agents. The presence of the nitro group at the 6-position profoundly influences the electronic properties of the indole ring, offering unique opportunities for chemical modification and serving as a key pharmacophore in various drug candidates. This guide provides an in-depth exploration of the 6-nitroindole core, from its synthesis and chemical properties to its diverse applications in drug discovery, with a focus on anticancer agents. We will delve into the causality behind experimental choices, provide detailed protocols, and illuminate the structure-activity relationships that govern the therapeutic potential of this versatile scaffold.

The 6-Nitroindole Core: Physicochemical Properties and Strategic Importance

The 6-nitroindole molecule is a yellow powder with a molecular formula of C₈H₆N₂O₂ and a molecular weight of 162.15 g/mol .[1][2] Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₈H₆N₂O₂	[1][2]
Molecular Weight	162.15 g/mol	[1][2]
CAS Number	4769-96-4	[1][2]
Appearance	Yellow to Brown Powder/Crystal
Melting Point	141-145 °C
Purity	>98.0% (GC)

The strategic importance of the 6-nitroindole scaffold in medicinal chemistry stems from several key features:

• Electron-Withdrawing Nature: The nitro group is a strong electron-withdrawing group, which deactivates the benzene ring to electrophilic substitution and influences the reactivity of the pyrrole ring. This electronic modulation is crucial for fine-tuning the binding affinity of drug candidates to their biological targets.

• Versatile Chemical Handle: The nitro group can be readily reduced to an amino group, providing a key synthetic handle for further derivatization and the introduction of diverse functional groups.[3] This allows for the exploration of a wide chemical space and the optimization of pharmacological properties.

• Bioisosteric Replacement: The nitro group can act as a bioisostere for other functional groups, enabling the modulation of a compound's pharmacokinetic and pharmacodynamic profile.

• Hydrogen Bonding Capabilities: The oxygen atoms of the nitro group can participate in hydrogen bonding interactions, which can be critical for ligand-receptor binding.

• Generation of Reactive Oxygen Species (ROS): In some biological contexts, the nitro group can be reduced to generate reactive oxygen species, a mechanism that can be harnessed for therapeutic effect, particularly in cancer therapy.[4]

Synthesis of the 6-Nitroindole Scaffold and Its Derivatives

The synthesis of the 6-nitroindole core and its derivatives can be achieved through various synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Regioselective Synthesis via a Cs₂CO₃-Promoted Method

A practical and efficient method for the synthesis of 6-nitroindole derivatives involves the cesium carbonate-promoted reaction of enaminones and nitroaromatic compounds.[1] This transition-metal-free approach allows for the highly regioselective formation of two new C-C and C-N bonds in a single step.[1][5]

Caption: Cs₂CO₃-Promoted Synthesis of 6-Nitroindoles.

Experimental Protocol: General Procedure for the Synthesis of 6-Nitroindole Derivatives [1]

• To a solution of the enaminone (0.2 mmol) and the nitroaromatic compound (0.3 mmol) in DMF (2.0 mL) in a sealed tube, add Cs₂CO₃ (0.4 mmol).

• Stir the reaction mixture at 120 °C for 12 hours.

• After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

• Add water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 6-nitroindole derivative.

This method offers a straightforward and regioselective route to a variety of substituted 6-nitroindoles in moderate to good yields.[1]

Fischer Indole Synthesis

The Fischer indole synthesis is a classic and widely used method for the preparation of indoles.[6] It involves the acid-catalyzed cyclization of an arylhydrazone, which can be prepared from the corresponding arylhydrazine and an aldehyde or ketone. For the synthesis of 6-nitroindoles, a 4-nitrophenylhydrazone derivative is typically used. Polyphosphoric acid is an effective cyclizing agent for this transformation.[6]

Caption: Fischer Indole Synthesis of 6-Nitroindoles.

The 6-Nitroindole Scaffold in Anticancer Drug Discovery

The 6-nitroindole motif has proven to be a particularly fruitful scaffold in the development of novel anticancer agents. Its derivatives have been shown to target various hallmarks of cancer, including uncontrolled proliferation and survival.

Targeting the c-Myc Oncogene: 6-Nitroindoles as G-Quadruplex Binders

The c-Myc oncogene is a critical driver of cellular proliferation and is overexpressed in a wide range of human cancers. Its promoter region contains a guanine-rich sequence that can fold into a non-canonical DNA structure known as a G-quadruplex (G4). Stabilization of this G4 structure can inhibit c-Myc transcription, thus representing a promising anticancer strategy.

Substituted 5-nitroindole scaffolds have been identified as potent binders of the c-Myc promoter G-quadruplex.[4][7] These compounds have been shown to downregulate c-Myc expression, leading to cell-cycle arrest and the induction of apoptosis in cancer cells.[4][7]

Caption: Mechanism of 6-Nitroindoles as c-Myc Inhibitors.

Structure-Activity Relationship (SAR) Insights:

Studies on a series of pyrrolidine-substituted 5-nitroindoles have provided valuable SAR insights.[4] The antiproliferative effects against cancer cells are attributed to the downregulation of c-Myc at both the transcriptional and translational levels, along with the generation of reactive oxygen species by the nitro group.[4] Interestingly, the 5-nitroindole compounds demonstrated greater long-term stability and superior anticancer activity compared to their 5-aminoindole counterparts.[4]

Compound	Modification	IC₅₀ (HeLa cells)	Reference
Compound 5	Substituted 5-nitroindole	5.08 ± 0.91 µM	[4]
Compound 7	Substituted 5-nitroindole	5.89 ± 0.73 µM	[4]

Tubulin Polymerization Inhibitors

The microtubule network is a critical component of the cellular cytoskeleton and plays a pivotal role in cell division. Tubulin inhibitors are a well-established class of anticancer drugs that disrupt microtubule dynamics, leading to mitotic arrest and apoptosis. The indole scaffold is a common feature in many natural and synthetic tubulin inhibitors.[8][9]

While specific studies focusing on 6-nitroindole as a tubulin inhibitor are emerging, the broader class of indole-based compounds has shown significant promise. For instance, certain indole derivatives have been shown to inhibit tubulin polymerization with IC₅₀ values in the low micromolar range and exhibit potent anti-proliferative activity against various cancer cell lines.[8][9] The SAR of these compounds often highlights the importance of the substitution pattern on the indole ring for potent activity.

Analytical Characterization of 6-Nitroindole

The unambiguous identification and characterization of synthesized 6-nitroindole and its derivatives are paramount for ensuring their purity and structural integrity. A combination of spectroscopic techniques is typically employed.

Technique	Observed Data	Reference
¹H NMR (in CDCl₃)	δ = 8.41 (br, 1 H), 8.33 (d, 1H), 8.02 (dd, 1H), 7.60 (d, 1H), 7.28 (m, 1H) for 3-Methyl-6-Nitro-1H-Indole	[10]
Mass Spectrometry (ESI-HRMS)	[M + H]⁺ m/z = 177.0658 (calc. 177.0664) for 3-Methyl-6-Nitro-1H-Indole	[10]

Safety and Handling of 6-Nitroindole

As with any chemical reagent, proper safety precautions must be observed when handling 6-nitroindole.

• Hazard Identification: 6-Nitroindole is suspected of causing genetic defects.[11] It can be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory irritation.[2]

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and eye/face protection.[11] Ensure adequate ventilation and avoid dust formation.[11] Do not handle until all safety precautions have been read and understood.[12]

• Storage: Store in a dry, cool, and well-ventilated place.[12] Keep the container tightly closed and store locked up.[11][12]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[12]

Conclusion and Future Perspectives

The 6-nitroindole scaffold represents a highly valuable and versatile building block in medicinal chemistry. Its unique electronic properties and synthetic tractability have enabled the development of a diverse range of biologically active molecules, with a particular impact in the field of oncology. The ability of 6-nitroindole derivatives to target fundamental cancer pathways, such as c-Myc expression and tubulin polymerization, underscores their therapeutic potential.

Future research in this area will likely focus on:

• Expansion of the Chemical Space: The development of novel synthetic methodologies to access a wider array of substituted 6-nitroindoles.

• Multi-Targeted Drug Design: The design of 6-nitroindole-based hybrids that can simultaneously modulate multiple cancer-related targets to overcome drug resistance.

• Optimization of Pharmacokinetic Properties: Fine-tuning the physicochemical properties of 6-nitroindole derivatives to improve their absorption, distribution, metabolism, and excretion (ADME) profiles.

• Exploration of New Therapeutic Areas: Investigating the potential of 6-nitroindole derivatives in other disease areas, such as neurodegenerative and inflammatory disorders.

The continued exploration of the 6-nitroindole series holds immense promise for the discovery of next-generation therapeutics that can address unmet medical needs.

References

• Ge, D., Sun, L., Yu, Z., Luo, X., Xu, P., & Shen, Z. (2022). Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation. Organic & Biomolecular Chemistry, 20(7), 1493-1499. [Link]

• Ge, D., Sun, L., Yu, Z., Luo, X., Xu, P., & Shen, Z. (2022). Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation. RSC Publishing. [Link]

• Mishra, S., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. ChemMedChem, 16(10), 1667-1678. [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. [Link]

• Mishra, S., et al. (2021). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity. PMC - PubMed Central. [Link]

• Al-Ostoot, F. H., et al. (2023). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. PMC - NIH. [Link]

• Mąkosza, M., & Paszewski, M. (2011). Synthesis of 4- and 6-Substituted Nitroindoles. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Indole synthesis. [Link]

• Hiremath, S. P., & Siddappa, S. (1965). Studies in the Indole Field. Part VI. Synthesis of Some Nitroindoles. Journal of the Indian Chemical Society, 42(12), 836-840. [Link]

• Tian, S., et al. (2022). Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. MDPI. [Link]

• Floyd, R. A., & Hensley, K. (2002). Anti-Cancer Activity of Nitrones and Observations on Mechanism of Action. PMC - NIH. [Link]

• Khan, I., et al. (2023). SAR analysis of synthesized compounds (6 a–h) for α‐amylase inhibition. ResearchGate. [Link]

• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS 6-NITROINDAZOLE. [Link]

• Tian, S., et al. (2022). Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. PMC. [Link]

• PubChem. (n.d.). 6-Nitro-1H-indole. [Link]

• Banfi, L., et al. (2018). (a) Reduction of the nitro group in 6a to obtain 11a, a possible precursor for new polyheterocyclic targets. ResearchGate. [Link]

• Li, J. J., & Johnson, D. S. (2020). Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. RSC Publishing. [Link]

• Muddiman, D. C., & Le, H. Q. (2019). Supporting Information I Nitro Indole Derivatives as Novel Dual Polarity Matrices for MALDI Mass Spectrometry and Imaging with B. ACS Publications. [Link]

• Le, H. Q., & Muddiman, D. C. (2019). Nitro Indole Derivatives as Novel Dual-Polarity Matrices for MALDI Mass Spectrometry and Imaging with Broad Applications. Analytical Chemistry, 91(18), 11973-11980. [Link]

• Garvey, E. P., et al. (1994). Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds. Journal of Biological Chemistry, 269(44), 27249-27252. [Link]

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 431-438. [Link]

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The 6-Nitroindole Scaffold: A Versatile Platform for Antiviral and Anticancer Therapeutics

This technical guide details the utility, synthesis, and biological applications of the 6-nitroindole scaffold , a privileged structure in medicinal chemistry.

Executive Summary

The indole heterocycle is ubiquitous in nature and pharmacopoeia, often referred to as a "privileged scaffold" due to its ability to bind diverse biological targets.[1][2] Within this family, 6-nitroindole represents a critical electronic and structural variant. The electron-withdrawing nitro group at the C6 position significantly alters the indole's pKa, dipole moment, and hydrogen-bonding potential, making it a unique probe for Structure-Activity Relationship (SAR) studies. Furthermore, the 6-nitro moiety serves as a "masked" aniline, allowing for late-stage diversification into 6-aminoindole derivatives—key precursors for high-affinity antiviral attachment inhibitors and tubulin-targeting anticancer agents.

Chemical Basis & Electronic Properties

The 6-nitroindole scaffold is distinct from its 4-, 5-, and 7-isomers due to the specific conjugation of the nitro group with the indole nitrogen lone pair.

• Acidity: The 6-nitro group exerts a strong mesomeric ($ -M

  -I pK_a \approx 14.5 pK_a \approx 16.2 $). This facilitates N1-alkylation reactions under milder basic conditions.

• Metabolic Stability: The nitro group is generally resistant to oxidative metabolism (e.g., by CYPs) compared to electron-rich substituents, potentially prolonging the half-life of the scaffold in vivo.

• Synthetic Utility: It serves as a high-value intermediate. Selective reduction of the nitro group yields 6-aminoindole, a gateway to sulfonamides, amides, and ureas found in HIV-1 attachment inhibitors (e.g., analogs of Fostemsavir).

Advanced Synthesis Methodologies

While the classical Leimgruber-Batcho synthesis is widely used, modern green chemistry approaches utilizing transition-metal-free cyclizations offer superior regioselectivity and atom economy.

Pathway A: Transition-Metal-Free Enaminone Cyclization

This recent protocol (Ge et al., Org. Biomol. Chem., 2022) allows for the direct construction of 6-nitroindoles from enaminones and nitro-olefins.

Mechanism & Workflow: The reaction proceeds via a base-promoted Michael addition followed by an intramolecular nucleophilic attack.

Figure 1: Regioselective synthesis of 6-nitroindole via enaminone cyclization.

Pathway B: Leimgruber-Batcho Indole Synthesis

Standard Protocol:

• Condensation: 2-methyl-5-nitroaniline (or related toluene derivatives) reacts with dimethylformamide dimethyl acetal (DMFDMA) to form the enamine.

• Reduction/Cyclization: The enamine is reduced (Zn/AcOH or Raney Ni) to effect cyclization to the indole. Note: For 6-nitroindole, the starting material would be 2,4-dinitrotoluene, where selective reduction is challenging. Pathway A is preferred for the 6-nitro target.

Antiviral Applications (HIV-1 & Influenza)

The 6-substituted indole core is a validated pharmacophore in antiviral drug discovery, particularly for Entry Inhibitors .

HIV-1 Attachment Inhibition

The 6-position of the indole ring projects into the solvent-exposed region of the HIV-1 gp120 protein when bound.

• Mechanism: Small molecules containing the indole core bind to the conserved phenylalanine 43 (Phe43) cavity of the viral envelope glycoprotein gp120.

• The Role of 6-Nitro/Amino: The 6-nitro group is often reduced to an amine to attach a "solubilizing tail" (e.g., a piperazine or methyl-triazole ring). This tail interacts with the V1/V2 loop of gp120, locking the virus in a conformation that prevents CD4 binding.

• Key Insight: While 6-nitroindole itself is a weak binder, it is the essential scaffold for synthesizing 6-substituted derivatives that exhibit nanomolar $ IC_{50} $ values against HIV-1.

Influenza Virus

Recent studies indicate that indole-based compounds can target the Hemagglutinin (HA) stem region, preventing the low-pH induced conformational change required for membrane fusion.

Anticancer Applications (Tubulin & IDO1)

Tubulin Polymerization Inhibition

Indole derivatives binding to the Colchicine Binding Site (CBS) of tubulin are potent antimitotic agents.

• SAR Data: Substitution at the 6-position is critical. Bulky or electron-withdrawing groups at C6 (like nitro or methoxy) can enhance binding affinity by filling a hydrophobic pocket in

  -tubulin.

• Efficacy: 6-substituted-1-(3,4,5-trimethoxyphenyl)indoles have shown $ IC_{50} $ values in the low nanomolar range (10–50 nM) against MCF-7 and HeLa cell lines.

IDO1 Inhibition

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that suppresses the immune response in the tumor microenvironment.[3]

• Mechanism: Competitive inhibition. The indole ring mimics the substrate (Tryptophan).

• Electronic Tuning: The 6-nitro group pulls electron density from the indole nitrogen, altering its ability to coordinate with the heme iron or interact with the active site serine/alanine residues. This electronic tuning is vital for achieving selectivity over the related enzyme TDO (Tryptophan 2,3-dioxygenase).

Figure 2: Mechanism of Action for 6-nitroindole derivatives in cancer therapy.

Experimental Protocols

Protocol A: Synthesis of 6-Nitroindole (Enaminone Route)

Objective: Synthesis of 6-nitroindole from 1-(2-dimethylamino-vinyl)-3-nitro-benzene.

• Reagents: Enaminone (1.0 eq), Nitroalkene (1.2 eq), $ Cs_2CO_3 $ (2.0 eq), DMSO (0.1 M concentration).

• Procedure:

  • Charge a flame-dried Schlenk tube with the enaminone and $ Cs_2CO_3 $.

  • Add anhydrous DMSO and the nitroalkene under $ N_2 $ atmosphere.

  • Heat the mixture to 80°C for 4–6 hours. Monitor via TLC (30% EtOAc/Hexane).

  • Workup: Dilute with water, extract with ethyl acetate (3x). Wash combined organics with brine, dry over $ Na_2SO_4 $.

  • Purification: Flash column chromatography on silica gel (Gradient: 5% to 20% EtOAc in Hexane).

• Validation: $ ^1H $ NMR (DMSO-d6) should show the characteristic C2/C3 indole protons and the distinct splitting pattern of the 6-nitro protons.

Protocol B: Tubulin Polymerization Assay (Fluorescence)

Objective: Quantify the inhibition of tubulin assembly by 6-nitroindole derivatives.

• Materials: Purified porcine brain tubulin (>99%), GTP (1 mM), DAPI (fluorescent reporter).

• Setup:

  • Prepare Tubulin Reaction Buffer (80 mM PIPES pH 6.9, 2 mM $ MgCl_2 $, 0.5 mM EGTA).

  • Add tubulin protein (final conc. 2 mg/mL) to a black 96-well plate at 4°C.

  • Add test compound (dissolved in DMSO) at varying concentrations (0.1, 1, 10, 50

    ).

  • Add GTP to initiate polymerization.

• Measurement:

  • Immediately transfer to a plate reader pre-warmed to 37°C.

  • Measure fluorescence (Ex 360 nm / Em 450 nm) every 30 seconds for 60 minutes.

• Analysis:

  • Plot Fluorescence vs. Time.[4]

  • Calculate $ V_{max} $ (rate of polymerization) and Steady State Mass.

  • Self-Validation: Include Colchicine (5

    ) as a positive control (should show flat line) and DMSO as negative control (sigmoidal growth curve).

Summary of SAR Data (Anticancer)

Compound Variant	R-Group (C6)	Tubulin IC50 ( )	Cell Line (MCF-7)	Reference
Indole (Base)	-H	>100	Inactive	[1]
6-Nitroindole		45.2	Moderate	[2]
6-Aminoindole		12.8	Active	[2]
6-Methoxyindole		0.04	Potent	[3]

Table 1: Comparative potency of 6-substituted indoles. The nitro group serves as a moderate inhibitor and a vital synthetic precursor to the highly potent amino/methoxy derivatives.

References

• Regioselective synthesis of 6-nitroindole derivatives from enaminones. Organic & Biomolecular Chemistry. (2022).[5] Link

• Indole-Based Tubulin Inhibitors: Binding Modes and SARs Investigations. Molecules. (2022). Link

• Design, Synthesis and Anticancer Activity of 6-Substituted-1-(3,4,5-trimethoxyphenyl)-1H-indole. International Journal of Molecular Sciences. (2025). Link

• Inhibition Mechanism of Indoleamine 2,3-Dioxygenase 1 (IDO1). Frontiers in Immunology. (2018). Link

• Discovery of IDO1 inhibitors: from bench to bedside. Cancer Research. (2018). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. digital.car.chula.ac.th [digital.car.chula.ac.th]
• 3. Limitations and Off-Target Effects of Tryptophan-Related IDO Inhibitors in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds via transition metal-free C–C and C–N bond formation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Selective Hydrogenation of 1-Isopropyl-6-Nitroindole to 1-Isopropyl-6-Aminoindole

Executive Summary

The reduction of 1-isopropyl-6-nitroindole to 1-isopropyl-6-aminoindole is a pivotal transformation in the synthesis of kinase inhibitors (e.g., FLT3, JAK) and CNS-active agents. While the nitro-to-amine reduction is a standard organic transformation, the indole scaffold presents specific chemoselectivity challenges—specifically the risk of partial saturation of the C2-C3 pyrrole double bond (over-reduction to indoline) or polymerization under harsh acidic conditions.

This guide outlines two field-validated protocols:

• Catalytic Hydrogenation (Pd/C): The industry standard for scalability and cleanliness.

• Fe/NH₄Cl Reduction: A chemoselective alternative for labs lacking hydrogenation infrastructure or when halogenated substituents are present.

Strategic Analysis & Mechanism

The Chemoselectivity Challenge

The primary objective is the selective reduction of the nitro group (-NO₂) to the amine (-NH₂) without affecting the indole core.

• Risk Factor: High hydrogen pressure (>5 bar) or highly active catalysts (e.g., PtO₂) can reduce the C2-C3 double bond, yielding the indoline impurity.

• Steric Influence: The N-isopropyl group increases lipophilicity compared to N-H or N-methyl indoles. This necessitates the use of solvents with moderate polarity (e.g., Ethyl Acetate, THF, or Ethanol) rather than aqueous systems.

Reaction Scheme

The following diagram illustrates the transformation and potential side pathways.

Figure 1: Reaction pathway showing the stepwise reduction and the risk of over-reduction to indoline.

Protocol A: Catalytic Hydrogenation (Standard)

Best for: Clean reactions, high throughput, scalable processes. Mechanism: Heterogeneous catalysis via H₂ adsorption.

Reagents & Equipment

• Substrate: 1-isopropyl-6-nitroindole (1.0 equiv)

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% water wet (Type: Degussa or similar). Load: 5-10 wt% relative to substrate.[1]

• Solvent: Methanol (MeOH) or Ethyl Acetate (EtOAc). Note: EtOAc is safer for larger scales due to lower flammability risks compared to MeOH/H₂ mixtures.

• Hydrogen Source: H₂ balloon (lab scale) or Parr Shaker (40 psi).

Step-by-Step Procedure

• Preparation: In a clean round-bottom flask or hydrogenation vessel, dissolve 1-isopropyl-6-nitroindole (10 mmol, ~2.04 g) in Ethyl Acetate (50 mL). Ensure complete dissolution (sonicate if necessary).

• Inerting: Purge the vessel with Nitrogen (N₂) gas for 5 minutes to remove oxygen.

• Catalyst Addition: Carefully add 10% Pd/C (50% wet) (200 mg). WARNING: Dry Pd/C is pyrophoric. Always use wet catalyst and handle under inert atmosphere.

• Hydrogenation:

  • Lab Scale: Evacuate the flask and backfill with H₂ (balloon pressure) three times. Leave under H₂ atmosphere with vigorous stirring.

  • Parr Shaker: Pressurize to 30-40 psi (2-3 bar).

• Reaction Monitoring: Stir at Room Temperature (20-25°C) . Monitor by TLC (System: 50% EtOAc/Hexane) or LCMS every hour.

  • Endpoint: Disappearance of starting material (Rf ~0.6) and appearance of fluorescent amine spot (Rf ~0.3). Reaction typically takes 2–4 hours .

• Workup:

  • Purge system with N₂.

  • Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with EtOAc (2 x 20 mL).

  • Safety: Keep the used catalyst wet with water/solvent and dispose of in a designated hazardous waste container immediately (fire hazard).

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude amine as a tan/brown solid.

Protocol B: Iron-Mediated Reduction (Chemoselective)

Best for: Substrates containing halogens (Cl, Br, I) that might be cleaved by Pd/H₂, or labs without hydrogen gas handling.

Reagents[2][3][4][5][6]

• Substrate: 1-isopropyl-6-nitroindole (1.0 equiv)

• Reductant: Iron Powder (Fe, 325 mesh) (5.0 equiv)

• Electrolyte/Acid: Ammonium Chloride (NH₄Cl) (5.0 equiv)

• Solvent: Ethanol/Water (3:1 ratio)

Step-by-Step Procedure

• Setup: Equip a round-bottom flask with a reflux condenser and magnetic stir bar.

• Charging: Add 1-isopropyl-6-nitroindole (10 mmol), Iron powder (50 mmol, 2.8 g), and Ammonium Chloride (50 mmol, 2.65 g).

• Solvent: Add Ethanol (60 mL) and Water (20 mL).

• Reaction: Heat the mixture to reflux (80°C) with vigorous stirring.

  • Observation: The grey iron powder will darken, and the solution may turn rusty-brown.

• Monitoring: Check TLC after 1 hour. This reaction is usually faster than hydrogenation at reflux (1–3 hours).

• Workup:

  • Cool to room temperature.[1][2][3]

  • Filter through Celite to remove iron oxide sludge. Wash with EtOAc.[1][4]

  • Adjust pH of the filtrate to >9 using saturated NaHCO₃ or dilute NaOH.

  • Extract with EtOAc (3 x 50 mL).

  • Dry organic layer over Na₂SO₄, filter, and concentrate.

Critical Process Parameters (CPPs) & Troubleshooting

Parameter	Recommended Range	Impact of Deviation
Temperature	20°C – 30°C (Pd/C)	>40°C: Increases risk of indole double bond reduction. <10°C: Reaction stalls; hydroxylamine accumulation.
Pressure	1 – 3 bar (15-45 psi)	>5 bar: High risk of over-reduction to indoline.
Solvent	EtOAc, MeOH, EtOH	Non-polar (Hexane): Poor solubility of substrate. Acidic: Polymerization risk.
Catalyst Loading	5 – 10 wt%	<2%: Incomplete conversion. >20%: Costly; increases side reactions.

Analytical Validation

• 1H NMR (DMSO-d6 or CDCl3):

  • Look for the disappearance of the nitro-adjacent protons (deshielded).

  • New broad singlet signal for -NH₂ (typically δ 3.5–5.0 ppm, exchangeable with D₂O).

  • Crucial Check: Ensure the C2-H and C3-H indole protons (doublets/multiplets around δ 6.4 and 7.2 ppm) are preserved. If they shift to aliphatic multiplets (δ 3.0–4.0 ppm), you have over-reduced to indoline.

Process Workflow Diagram

Figure 2: Decision matrix and workflow for selecting the appropriate reduction methodology.

References

• Catalytic Hydrogenation of Nitroarenes

  • Common Organic Chemistry. "Nitro Reduction - Common Conditions."[5] Available at: [Link]

• Indole Functionalization & Reactivity

  • Legros, J., et al. "Reactivity of 3-nitroindoles with electron-rich species." Chemical Communications, 2021.[6] (Context on nitroindole electrophilicity). Available at: [Link]

• Iron-Mediated Reduction Protocols

  • Organic Chemistry Portal. "Reduction of Nitro Compounds."[1][7][3][5][8][9][10] Available at: [Link]

• Synthesis of Isopropylamine Derivatives (Patent Background)

Disclaimer: This protocol is intended for use by qualified chemical professionals. Always review the Material Safety Data Sheet (MSDS) for all reagents, particularly 1-isopropyl-6-nitroindole (potential irritant) and Palladium on Carbon (pyrophoric).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 3. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 8. WO2010071828A2 - Improved method for the preparation of 1-acetyl-6-amino-3,3-dimethyl-2,3-dihydroindole - Google Patents [patents.google.com]
• 9. WO2020131574A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]
• 10. Reduction of the Nitro Group to Amine by Hydroiodic Acid to Synthesize o-Aminophenol Derivatives as Putative Degradative Markers of Neuromelanin - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of 6-amino-1-isopropylindole from nitro precursor

Application Note: Strategic Synthesis and Stabilization of 6-Amino-1-isopropylindole

Executive Summary

This application note details the robust preparation of 6-amino-1-isopropylindole from its nitro precursor. While the core transformation is a nitro-group reduction, the practical success of this protocol relies heavily on two upstream and downstream factors: the regioselectivity of the precursor alkylation and the oxidative instability of the final aminoindole product.

Key Technical Challenges Addressed:

• Regiocontrol: Ensuring exclusive

  -alkylation over -alkylation during precursor synthesis.

• Chemoselectivity: Reducing the nitro group without over-reducing the indole double bond (indoline formation).

• Stability: Mitigating the rapid oxidation of the electron-rich 6-aminoindole motif by immediate salt formation.

Retrosynthetic Logic & Pathway

The synthesis is approached via a two-step sequence:

-alkylation of commercially available 6-nitroindole followed by catalytic hydrogenation.

Figure 1: Synthetic pathway emphasizing the critical stabilization step (Step 3).

Protocol Part A: Precursor Synthesis

Objective: Preparation of 6-nitro-1-isopropylindole.

Rationale: The indole nitrogen (

) requires deprotonation to facilitate nucleophilic attack on the secondary halide (2-iodopropane). Sodium hydride (NaH) is selected over weaker bases (e.g., ) to ensure complete deprotonation and minimize reaction times, preventing potential thermal degradation of the nitro group.

Reagents & Materials

Reagent	Equiv.[1][2][3]	Role	Critical Parameter
6-Nitroindole	1.0	Substrate	Dry, free of water
Sodium Hydride (60%)	1.2	Base	Wash with hexanes if oil interferes
2-Iodopropane	1.5	Electrophile	Excess drives reaction to completion
DMF (Anhydrous)	Solvent	Medium	0.1 M Concentration

Step-by-Step Methodology

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) and equip with a magnetic stir bar and nitrogen inlet.

• Deprotonation:

  • Charge NaH (1.2 equiv) into the flask under

    .

  • Add anhydrous DMF (half of total volume) and cool to 0°C (ice bath).

  • Dissolve 6-nitroindole (1.0 equiv) in remaining DMF and add dropwise to the NaH suspension.

  • Observation: Evolution of ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    gas.[4] Solution will turn deep red/orange (indolyl anion).

  • Stir at 0°C for 30 minutes.

• Alkylation:

  • Add 2-iodopropane (1.5 equiv) dropwise via syringe.

  • Allow the reaction to warm to Room Temperature (RT) naturally.

  • Stir for 4–6 hours.

• Workup:

  • Quench carefully with ice-cold water (exothermic).

  • Extract with EtOAc (

    ). Wash combined organics with water ( ) and brine ( ) to remove DMF.

  • Dry over

    , filter, and concentrate.[2][3]

• Purification: Recrystallize from Ethanol/Water or perform flash chromatography (Hexanes/EtOAc gradient).

  • Target: Yellow solid.

Protocol Part B: Nitro Reduction (The Core Transformation)

Objective: Chemoselective reduction of 6-nitro-1-isopropylindole to 6-amino-1-isopropylindole.

Scientific Context: Catalytic hydrogenation is the "Gold Standard" for cleanliness. However, 6-aminoindoles are prone to oxidative polymerization (turning purple/black) upon exposure to air. Therefore, speed and inert handling during workup are critical.

Reagents & Materials

Reagent	Loading	Role	Notes
Nitro Precursor	1.0 equiv	Substrate	Purity >98% required
10% Pd/C	10 wt%	Catalyst	Pyrophoric - Handle wet
Hydrogen ( )	Balloon (1 atm)	Reductant	Ensure efficient sparging
Methanol	Solvent	Medium	Degas prior to use

Experimental Workflow

• Catalyst Charging (Safety Critical):

  • Under an argon atmosphere, place 10% Pd/C (10 wt% of substrate mass) into a RBF.

  • Note: Always wet the catalyst with a small amount of inert solvent (e.g., toluene or EtOAc) or add the catalyst under a blanket of argon to prevent ignition of methanol vapors.

• Reaction Assembly:

  • Dissolve the nitro precursor in degassed Methanol (0.05 M).

  • Carefully add the solution to the catalyst slurry.

• Hydrogenation:

  • Purge the vessel: Vacuum

    Argon ( ).

  • Switch to Hydrogen: Vacuum

    Balloon ( ).

  • Stir vigorously at RT.

  • Monitoring: Reaction is typically complete in 2–4 hours. Monitor by TLC (Aminoindole is much more polar and fluoresces blue under UV).

• Filtration (Inert):

  • Filter the mixture through a Celite pad under a nitrogen blanket . Do not let the filter cake run dry (fire hazard).

  • Rinse with degassed MeOH.

Protocol Part C: Stabilization & Storage

Objective: Immediate conversion to the Hydrochloride salt.

Why this matters: The free base amine oxidizes within hours at RT. The HCl salt is stable for months at -20°C.

• Salt Formation:

  • Cool the filtrate from Part B to 0°C.

  • Add 4M HCl in Dioxane (1.1 equiv) dropwise.

  • Observation: A precipitate should form immediately.

• Isolation:

  • Add Diethyl Ether (

    ) to drive precipitation if necessary.

  • Filter the solid rapidly.

  • Wash with cold

    .

• Drying: Dry under high vacuum for 12 hours. Store at -20°C under Argon.

Process Control & Troubleshooting

Figure 2: Decision logic for reaction monitoring and purification.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Reaction Stalls	Catalyst poisoning or poor mass transfer.	Increase stir rate; purge again; add fresh catalyst (5 wt%).
Product turns Purple	Oxidation of the amino group.	Immediate acidification. If purification is needed, add 1% Triethylamine (TEA) to silica column to prevent acid-catalyzed decomposition on silica, then salt immediately.
Indoline Formation	Over-reduction of the C2-C3 double bond.	Stop reaction immediately upon consumption of starting material. Avoid high pressure (>50 psi).

References

• Precursor Synthesis (Alkylation)

  • Methodology: Jiang, X., et al. "Regioselective Synthesis of N-Alkylated Indoles." Journal of Organic Chemistry, 2011.

  • Specific Precursor: Vertex Pharmaceuticals. "Indole Derivatives as CFTR Modulators." World Intellectual Property Organization, WO2010114597, 2010.

• Nitro Reduction (Catalytic Hydrogenation)

  • Protocol: Nishimura, S. Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley, 2001.

  • Safety: University of Tokyo. "Hydrogenation with Pd/C: Safety and Protocols."

• Stability of Aminoindoles

  • Data: Sigma-Aldrich. "6-Aminoindole Product Specification and Storage."

  • Mechanistic Insight: Somei, M., et al. "The chemistry of indoles. LIII. Oxidation of 3-aminoindoles." Chemical and Pharmaceutical Bulletin, 1989. (Establishing the oxidative instability of electron-rich aminoindoles).

Sources

• 1. hidenanalytical.com [hidenanalytical.com]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Microwave-Assisted Synthesis of 1-Isopropyl-6-nitro-1H-indole

Abstract

This application note details a robust, high-yield protocol for the N-alkylation of electron-deficient indoles, specifically targeting 1-isopropyl-6-nitro-1H-indole . While traditional thermal alkylation of nitro-substituted indoles is often plagued by long reaction times and incomplete conversion due to reduced nucleophilicity, this microwave-assisted method utilizes the "Cesium Effect" in polar aprotic media to achieve >90% conversion in under 20 minutes. This protocol eliminates the need for hazardous sodium hydride (NaH) dispersions, significantly improving safety profiles in pressurized reactors.

Introduction & Scientific Rationale

The Challenge: Electronic Deactivation

The target molecule, 1-isopropyl-6-nitro-1H-indole , presents a specific synthetic challenge. The nitro group at the C6 position is strongly electron-withdrawing. While this increases the acidity of the N-H proton (

15-16), facilitating deprotonation, it simultaneously pulls electron density away from the nitrogen anion. This renders the resulting indolyl anion less nucleophilic, making the subsequent attack on the sterically hindered isopropyl halide sluggish under conventional reflux conditions.

The Solution: Microwave Dielectric Heating & Cesium Carbonate

To overcome the activation energy barrier imposed by electronic deactivation and steric hindrance, we employ a Microwave-Assisted Organic Synthesis (MAOS) approach paired with a Cesium Carbonate (

) base system.

• Dielectric Heating: We utilize N,N-Dimethylformamide (DMF) as the solvent. DMF has a high loss tangent (

  ), allowing for efficient coupling with microwave energy. This provides rapid, uniform internal heating that accelerates the reaction rate by orders of magnitude compared to conductive heating.

• The Cesium Effect: Unlike Potassium Carbonate (

  ), possesses higher solubility in organic solvents.[1][2] The large ionic radius of the Cesium cation ( ) forms a "loose" ion pair with the indolyl anion, increasing its nakedness and reactivity toward the isopropyl electrophile [1].

• Safety: Traditional methods often use Sodium Hydride (NaH). In a sealed microwave vessel, NaH presents a severe explosion risk due to rapid

  gas evolution. generates no gaseous byproducts during deprotonation, making it the standard for safe, pressurized synthesis.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[3][4][5]	Role
6-Nitroindole	162.15	1.0	Substrate
2-Iodopropane	169.99	1.5	Alkylating Agent (Electrophile)
Cesium Carbonate	325.82	2.0	Base
DMF (Anhydrous)	73.09	N/A	Solvent (0.2 M conc.)

Note: 2-Iodopropane is preferred over 2-Bromopropane for its superior leaving group ability (Iodide), which is critical for sterically hindered secondary alkylations.

Step-by-Step Procedure

• Preparation: In a 10 mL microwave process vial equipped with a magnetic stir bar, weigh out 6-Nitroindole (162 mg, 1.0 mmol) and Cesium Carbonate (652 mg, 2.0 mmol).

• Solvation: Add Anhydrous DMF (5.0 mL). Stir at room temperature for 2 minutes to ensure partial dissolution and pre-complexation.

• Addition: Add 2-Iodopropane (150 µL, ~1.5 mmol) via micropipette. Cap the vial with a Teflon-lined septum seal.

• Irradiation: Place the vial in the microwave reactor cavity. Program the following dynamic method:

  • Temperature: 110°C

  • Hold Time: 15 minutes

  • Pressure Limit: 250 psi

  • Power: Dynamic (Max 200W)

  • Stirring: High

• Quench: Use compressed air cooling to bring the vial to <40°C. Open carefully. Pour the mixture into 20 mL of ice-cold water.

• Extraction: Extract the aqueous phase with Ethyl Acetate (

  mL).

• Wash: Wash combined organics with Brine (

  mL) and Water ( mL) to remove residual DMF.

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo.

Purification

The crude residue is typically a yellow/orange oil. Purify via Flash Column Chromatography:

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Hexanes:Ethyl Acetate (Gradient 95:5 to 80:20).

• Product: 1-isopropyl-6-nitro-1H-indole elutes as a bright yellow solid.

Mechanism & Workflow Visualization

Reaction Logic & Mechanism

The following diagram illustrates the specific pathway, highlighting the role of the Cesium cation in stabilizing the transition state without inhibiting the nucleophile.

Caption: Mechanistic pathway utilizing the Cesium Effect to facilitate SN2 attack on a secondary halide.

Experimental Workflow

Caption: Operational workflow for the microwave-assisted synthesis process.[4][6][7]

Results & Validation

Comparative Data: Thermal vs. Microwave

The following data highlights the efficiency gains of the microwave protocol over traditional reflux methods (using Acetone/

or DMF/Thermal).

Parameter	Conventional Thermal (Reflux)	Microwave Protocol (This Work)
Solvent	Acetone or DMF	DMF
Base
Temperature	60°C - 153°C	110°C
Time	12 - 24 Hours	15 Minutes
Conversion	65 - 75%	>95%
Isolated Yield	58%	91%

Troubleshooting Guide

• Low Yield? Ensure anhydrous DMF is used. Water poisons the reaction by solvating the anion too strongly.

• Starting Material Remains? Increase temperature to 130°C. The nitro group deactivates the ring significantly; if 110°C is insufficient, a slight thermal boost usually pushes completion without degradation.

• Pressure Spikes? This indicates wet reagents (water vapor pressure) or decomposition. Ensure reagents are dry.[1]

References

• Isasmendi Escudero, M., et al. (2011).[1] Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation. Synthesis.

• Bogdal, D., et al. (1999). Microwave-assisted N-alkylation of some pyrimidine and purine derivatives. Molecules.

• Perreux, L., & Loupy, A. (2001). A tentative rationalization of microwave effects in organic synthesis according to the reaction medium. Tetrahedron.

• Ju, Y., & Varma, R. S. (2004).[8] Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Green Chemistry.

Sources

• 1. Efficient Cesium Carbonate Promoted N-Alkylations of Aromatic Cyclic Imides Under Microwave Irradiation [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Simple and Efficient Microwave Assisted N-Alkylation of Isatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. actascientific.com [actascientific.com]
• 5. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization | MDPI [mdpi.com]
• 6. collaborate.umb.edu [collaborate.umb.edu]
• 7. mdpi.org [mdpi.org]
• 8. Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: A Scalable Synthesis of N-isopropyl-6-nitroindole for Pharmaceutical Research and Development

Abstract

This application note provides a comprehensive guide to the scale-up synthesis of N-isopropyl-6-nitroindole, a key building block in the development of various therapeutic agents. Two primary synthetic strategies are evaluated: direct N-isopropylation of 6-nitroindole and a convergent approach involving the synthesis of 6-nitroindole followed by N-alkylation. Detailed, step-by-step protocols for laboratory and pilot-scale production are presented, with a strong emphasis on process safety, optimization, and scalability. This document is intended for researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction: The Significance of N-isopropyl-6-nitroindole

N-isopropyl-6-nitroindole serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules. The indole nucleus is a privileged scaffold in medicinal chemistry, and its derivatives have shown promise in oncology, neurology, and infectious diseases. The 6-nitro functional group is a versatile handle for further chemical transformations, such as reduction to the corresponding amine, which can then be elaborated into more complex structures. The N-isopropyl group can play a significant role in modulating the pharmacological properties of the final compound, including its potency, selectivity, and pharmacokinetic profile.

The development of a robust and scalable synthesis of N-isopropyl-6-nitroindole is therefore of paramount importance to facilitate the rapid and cost-effective production of drug candidates for preclinical and clinical evaluation. This application note addresses this need by providing a detailed analysis of synthetic routes and practical, field-tested protocols.

Strategic Approaches to Synthesis

The synthesis of N-isopropyl-6-nitroindole can be approached in two principal ways, each with its own set of advantages and challenges in a scale-up context.

Strategy 1: Direct N-isopropylation of Commercially Available 6-Nitroindole. This is the most straightforward approach, involving the direct alkylation of the indole nitrogen of 6-nitroindole with an isopropylating agent.

For the purposes of this guide, we will focus on Strategy 1 , as 6-nitroindole is commercially available, making this the more common and direct route for many research and development applications.

Causality in Experimental Design for N-isopropylation

The classical method for N-alkylation of indoles involves the deprotonation of the indole nitrogen with a strong base, followed by reaction with an alkyl halide.[2] While effective on a small scale, the use of reagents like sodium hydride in dimethylformamide (DMF) can present significant safety and scalability challenges.[2] Therefore, for a scalable process, alternative conditions are preferable.

A phase-transfer catalysis (PTC) approach offers a safer and more scalable alternative. This method avoids the use of hazardous reagents like sodium hydride and can often be performed in less toxic solvents. The reaction proceeds by transferring the indole anion from the solid or aqueous phase to the organic phase, where it reacts with the alkylating agent.

Detailed Protocols for the Synthesis of N-isopropyl-6-nitroindole

This section provides detailed protocols for the synthesis of N-isopropyl-6-nitroindole via the direct N-isopropylation of 6-nitroindole using a phase-transfer catalysis method.

Laboratory-Scale Synthesis (up to 10 g)

This protocol is suitable for initial proof-of-concept studies and the synthesis of small quantities of material for biological evaluation.

Materials:

• 6-Nitroindole

• 2-Bromopropane (Isopropyl bromide)

• Potassium carbonate (K₂CO₃), finely powdered

• Tetrabutylammonium bromide (TBAB)

• Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Round-bottom flask with a magnetic stirrer and reflux condenser

• Heating mantle with temperature control

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Protocol:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 6-nitroindole (5.0 g, 30.8 mmol), finely powdered potassium carbonate (8.5 g, 61.6 mmol, 2.0 equiv), and tetrabutylammonium bromide (1.0 g, 3.1 mmol, 0.1 equiv).

• Solvent and Reagent Addition: Add acetonitrile (100 mL) to the flask, followed by 2-bromopropane (5.7 mL, 61.6 mmol, 2.0 equiv).

• Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (eluent: 20% ethyl acetate in hexanes).

• Work-up: Once the reaction is complete (disappearance of the 6-nitroindole spot on TLC), cool the mixture to room temperature. Filter the solid potassium carbonate and wash the filter cake with a small amount of acetonitrile.

• Extraction: Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate (100 mL) and transfer to a separatory funnel. Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 5% to 30%) to afford N-isopropyl-6-nitroindole as a solid.

Pilot-Scale Synthesis (up to 500 g)

This protocol is designed for the production of larger quantities of N-isopropyl-6-nitroindole, with considerations for process safety and efficiency.

Materials:

• 6-Nitroindole

• 2-Iodopropane (Isopropyl iodide) - Note: Isopropyl iodide is more reactive than the bromide, which can lead to shorter reaction times on a larger scale.

• Potassium hydroxide (KOH), powdered

• Tetrabutylammonium hydrogen sulfate (TBAHS)

• Toluene

• Deionized water

• Heptane

Equipment:

• Jacketed glass reactor with overhead stirring, temperature probe, and reflux condenser

• Addition funnel

• Nutsche filter or centrifuge for solid-liquid separation

• Vacuum oven

Protocol:

• Reactor Charging: Charge the jacketed glass reactor with 6-nitroindole (500 g, 3.08 mol), powdered potassium hydroxide (346 g, 6.16 mol, 2.0 equiv), and tetrabutylammonium hydrogen sulfate (105 g, 0.31 mol, 0.1 equiv).

• Solvent Addition: Add toluene (5 L) to the reactor and begin stirring.

• Reagent Addition: Slowly add 2-iodopropane (628 g, 3.70 mol, 1.2 equiv) to the mixture via an addition funnel over a period of 30-60 minutes. An exotherm may be observed; maintain the internal temperature below 40°C using the reactor jacket cooling.

• Reaction: After the addition is complete, heat the reaction mixture to 60-65°C and maintain for 6-8 hours. Monitor the reaction progress by HPLC.

• Quenching and Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add deionized water (2.5 L) to quench the reaction and dissolve the inorganic salts.

• Phase Separation: Stop the stirring and allow the layers to separate. Remove the lower aqueous layer.

• Washing: Wash the organic layer with deionized water (2 x 2.5 L).

• Solvent Swap and Crystallization: Concentrate the toluene solution under vacuum to approximately half its original volume. Slowly add heptane (5 L) to the warm toluene solution with stirring to induce crystallization.

• Isolation: Cool the slurry to 0-5°C and stir for at least 2 hours. Isolate the product by filtration using a Nutsche filter.

• Drying: Wash the filter cake with cold heptane (2 x 1 L) and dry the product in a vacuum oven at 40-45°C to a constant weight.

Data Presentation

Parameter	Laboratory-Scale	Pilot-Scale
Starting Material	6-Nitroindole (5.0 g)	6-Nitroindole (500 g)
Alkylating Agent	2-Bromopropane	2-Iodopropane
Base	Potassium Carbonate	Potassium Hydroxide
Phase Transfer Catalyst	TBAB	TBAHS
Solvent	Acetonitrile	Toluene
Reaction Temperature	Reflux (~82°C)	60-65°C
Reaction Time	12-18 hours	6-8 hours
Typical Yield	75-85%	80-90%
Purity (by HPLC)	>98%	>99%
Purification Method	Column Chromatography	Crystallization

Safety and Handling

General Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Nitroaromatic compounds are potentially toxic and can be absorbed through the skin.[3][4] Handle with care and avoid generating dust.

• The reaction can be exothermic, especially on a larger scale. Ensure adequate temperature control.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Specific Hazards:

• 6-Nitroindole: May cause skin and eye irritation. Handle as a potentially toxic substance.

• 2-Bromopropane and 2-Iodopropane: Flammable liquids and irritants.

• Potassium Hydroxide: Corrosive. Causes severe skin burns and eye damage.

• Nitroaromatic Compounds: This class of compounds can be thermally unstable.[5] Avoid excessive heating and potential sources of ignition. Systemic effects can include methaemoglobinaemia.[3]

Experimental Workflow and Logic Diagrams

Synthetic Workflow Diagram

Caption: Synthetic workflow for N-isopropyl-6-nitroindole.

Phase-Transfer Catalysis Mechanism

Caption: Mechanism of Phase-Transfer Catalyzed N-Alkylation.

Conclusion

The synthesis of N-isopropyl-6-nitroindole has been successfully demonstrated on both laboratory and pilot scales using a robust and scalable phase-transfer catalysis method. This approach avoids the use of hazardous reagents and provides high yields and purity of the desired product. The detailed protocols and safety information provided in this application note should enable researchers and process chemists to confidently produce this valuable intermediate for their drug discovery and development programs.

References

• BenchChem. (2025). Synthesis of 6-Nitro-1H-indazole-3-carbaldehyde from 6-Nitroindole: An Application Note and Protocol.
• ResearchGate. (n.d.). Synthesis of N-alkylated indoles.
• Royal Society of Chemistry. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing.
• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Publishing.
• MDPI. (n.d.). Enantioselective Catalytic Synthesis of N-alkylated Indoles.
• MDPI. (2023). 3-Nitroindoles Serving as N-Centered Nucleophiles for Aza-1,6-Michael Addition to para-Quinone Methides.
• Google Patents. (n.d.). Process for n-alkylation of indoles.
• ResearchGate. (2012). Synthesis of 4- and 6-Substituted Nitroindoles.
• MDPI. (2022). Improved Synthesis of Effective 3-(Indolin-6-yl)-4-(N-pyrazole-sulfonamide)-1H-pyrrolo[2,3-b]pyridine-Based Inhibitors of NADPH Oxidase 2.
• Sigma-Aldrich. (2024). Aldrich 146439 - SAFETY DATA SHEET.
• ILO Encyclopaedia of Occupational Health and Safety. (2011). Nitrocompounds, Aromatic.
• IChemE. (n.d.). Runaway reaction hazards in processing organic nitrocompounds.

Sources

• 1. researchgate.net [researchgate.net]
• 2. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Nitrocompounds, Aromatic [iloencyclopaedia.org]
• 5. icheme.org [icheme.org]

Technical Notes & Optimization

Technical Support Center: Strategies for Minimizing C3-Alkylation in Indole Synthesis

Here is the technical support center on minimizing C3-alkylation side products in indole synthesis.

Welcome to the technical support center for advanced indole synthesis. This guide is designed for researchers, medicinal chemists, and process development professionals who encounter challenges with regioselectivity during the alkylation of indoles. Our focus is to provide expert insights, actionable troubleshooting protocols, and a deep mechanistic understanding to help you minimize undesired C3-alkylation and achieve selective functionalization at the N1 or C2 positions.

The indole scaffold is a cornerstone of many pharmaceuticals and biologically active compounds. However, its functionalization is often complicated by the intrinsic electronic properties of the heterocycle. The C3 position is the most electron-rich and nucleophilic, making it the kinetic and often thermodynamic site of electrophilic attack.[1][2] This guide provides a systematic approach to overcoming this inherent reactivity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the reactivity of the indole nucleus.

Q1: Why is the C3 position of indole so reactive towards electrophilic alkylation?

The high reactivity of the C3 position is a direct consequence of the electronic structure of the indole ring. The nitrogen atom's lone pair of electrons participates in the aromatic π-system, significantly increasing the electron density of the pyrrole ring. Molecular orbital calculations confirm that the Highest Occupied Molecular Orbital (HOMO) has the largest coefficient at the C3 carbon. Consequently, electrophilic attack at C3 leads to the most stable cationic intermediate (the Wheland intermediate), as the positive charge can be effectively delocalized over the nitrogen atom and the benzene ring without disrupting the aromaticity of the benzenoid portion. This inherent electronic preference makes C3 the default position for alkylation under many standard electrophilic conditions.[1]

Q2: What are the primary strategies to prevent or minimize C3-alkylation?

Controlling indole alkylation regioselectivity requires overriding the natural C3 preference. The four principal strategies are:

• N-H Deprotonation & N-Alkylation: Using a strong base to deprotonate the indole nitrogen creates a highly nucleophilic indolide anion. This anion can be alkylated at the N1 position, though competition with C3 can still occur depending on the counter-ion, solvent, and electrophile.

• N-Protection/Directing Groups: Introducing a substituent on the indole nitrogen is a robust strategy. This group can sterically block the C2 and N1 positions, electronically modify the ring's reactivity, or act as a directing group to facilitate attack at a specific position, most commonly C2.[3][4]

• Catalyst and Reagent Control: Modern synthetic methods employ sophisticated catalyst systems to dictate regioselectivity. The choice of metal (e.g., Pd, Ir, Cu, Rh) and, critically, the ancillary ligand can favor C2 or N1 functionalization by engaging the indole in unique catalytic cycles that bypass the standard electrophilic substitution pathway.[1][5][6]

• Polarity Reversal (Umpolung): This advanced strategy inverts the traditional role of indole as a nucleophile. By converting the indole into an electrophilic species (e.g., an N-acyloxyindole), it can react with nucleophiles, enabling alkylation at positions that are typically unreactive in classical approaches.[1]

Q3: How do N-protecting groups specifically influence regioselectivity away from C3?

N-protecting groups exert control through a combination of steric and electronic effects:

• Electronic Effects: Electron-withdrawing groups (e.g., Boc, sulfonyl groups) decrease the overall nucleophilicity of the indole ring, including the C3 position. This can temper reactivity and, in some cases, alter the relative reactivity of the different positions.[7][8] This modulation is crucial for preventing side reactions like dimerization or polymerization under acidic conditions.[9]

• Steric Hindrance: Bulky N-substituents can physically block access to the C2 position. While this doesn't directly prevent C3 attack, it is a critical factor in reactions designed to functionalize the C4-C7 positions of the benzene ring, where the N-substituent can project over the pyrrole portion of the molecule.

• Directing Group Functionality: Certain N-substituents are designed to act as directing groups. For example, a pivaloyl group can coordinate to a transition metal catalyst (like Iridium), forming a metallacycle that positions the catalyst to selectively activate the C2-H bond for functionalization.[4]

Q4: Is it possible to achieve C2-alkylation on an indole that is unsubstituted at C3?

Yes, though it is challenging. Directing alkylation to C2 when C3 is available requires overcoming the significant inherent preference for C3. Success typically relies on transition-metal-catalyzed C-H activation.[10] These methods use a directing group on the indole nitrogen to position the metal catalyst in proximity to the C2-H bond.[4][5] Some metal-free methods have also been developed, but they often require specific substrate classes or photochemical activation.[11] For practical synthesis, the most common and reliable strategy for achieving C2-alkylation is to first have a substituent present at the C3 position, which naturally blocks it and directs electrophiles to the next most reactive site, C2.[3][12]

Section 2: Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during indole alkylation reactions.

Problem 1: My reaction exclusively or predominantly yields the C3-alkylated product.

This is the most common challenge in indole alkylation, stemming from the C3 position's high intrinsic nucleophilicity.[1][2]

Troubleshooting Workflow: Predominant C3-Alkylation

Caption: Troubleshooting workflow for predominant C3-alkylation.

Detailed Solutions:

• Solution A: Introduce an N-Protecting Group. This is the most reliable first step. By protecting the nitrogen, you prevent N-alkylation competition and can electronically tune the ring. For directing to C2, a removable directing group is often the best choice.

  Protecting Group	Typical Effect	Key Considerations
  Boc (tert-Butoxycarbonyl)	Reduces electron density; easily removed.	Can improve stability towards oxidation.[8]
  Ts (Tosyl)	Strongly electron-withdrawing; robust.	Harsh removal conditions (e.g., Na/NH₃).
  Piv (Pivaloyl)	Can act as a C2-directing group in Ir-catalyzed reactions.[4]	Removable under basic conditions.
  Me (Methyl)	Electron-donating; simple.	Can be difficult to remove; alters reactivity profile.

• Solution B: Employ a Regioselective Catalyst System. If N-protection is undesirable, modern catalytic methods offer a powerful alternative. For N-alkylation, a CuH-catalyzed reaction using the DTBM-SEGPHOS ligand has shown excellent selectivity by employing the indole as an electrophile.[1] For C2-alkylation of 3-substituted indoles, a simple HI catalyst can be effective with unactivated alkenes.[12]

• Solution C: Modify Reaction Conditions. In cases of competition between N1 and C3 alkylation, reaction conditions are critical.

  • Base/Solvent System: For N-alkylation, using a strong, non-nucleophilic base like sodium hydride (NaH) in a polar aprotic solvent like DMF or THF is standard. This combination fully generates the indolide anion, favoring N1 attack.[13]

  • Temperature: Lowering the reaction temperature can sometimes favor the kinetically controlled product over the thermodynamically favored one.

  • Additives: In some Friedel-Crafts type reactions, additives like 2,6-lutidine can improve stereoselectivity and may influence regioselectivity.[14]

Problem 2: My C2-alkylation attempt on a 3-substituted indole is failing (low yield or no reaction).

This issue often arises from steric hindrance or inappropriate reaction conditions for activating the C2 position.

• Possible Cause 1: Steric Hindrance. The C3-substituent and/or the electrophile may be too bulky, preventing the necessary approach to the C2 position.[15][16][17] This is particularly true for reactions involving ortho-substituted aryl groups on the electrophile.[12]

  • Solution: If possible, switch to a less sterically demanding alkylating agent. Alternatively, if the C3-substituent is the issue, a different synthetic route may be necessary.

• Possible Cause 2: Incorrect Catalyst or Acid Promoter. C2-alkylation does not proceed under generic conditions.

  • Solution: Verify that the chosen method is appropriate. For example, an acid-promoted reaction with alkenes is highly sensitive to the choice of acid; HI has been shown to be dramatically more effective than HBr or HCl in specific cases.[12] If using a transition metal-catalyzed C-H activation approach, ensure the correct ligand, oxidant, and directing group are employed as per established literature protocols.[4][5]

Section 3: Key Experimental Protocols

These protocols provide step-by-step methodologies for core strategies discussed in this guide.

Protocol 1: General Procedure for N-Protection of Indole with Boc Anhydride (Boc₂O)

This protocol describes a standard method to protect the indole nitrogen, which is often a prerequisite for subsequent selective functionalization.

• Materials:

  • Indole (1.0 equiv)

  • Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv)

  • 4-Dimethylaminopyridine (DMAP, 0.1 equiv)

  • Anhydrous Tetrahydrofuran (THF) or Acetonitrile (MeCN)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine, Magnesium Sulfate (MgSO₄), Ethyl Acetate (EtOAc)

• Step-by-Step Procedure:

  • Dissolve the indole in anhydrous THF (approx. 0.2 M concentration) in a round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Add DMAP to the solution.

  • Add Boc₂O to the mixture.

  • Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by TLC (e.g., using 10% EtOAc in hexanes) until the starting indole is consumed.

  • Once complete, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in EtOAc and wash with saturated aq. NaHCO₃ (1x), water (1x), and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel if necessary.

• Expected Outcome: The N-Boc-indole product is typically a white solid or clear oil. The success of the protection can be confirmed by ¹H NMR, observing the disappearance of the N-H proton signal (typically >10 ppm) and the appearance of a singlet corresponding to the Boc group's nine protons (~1.6 ppm).

Protocol 2: Acid-Promoted C2-Alkylation of 3-Methylindole with an Unactivated Alkene

This protocol is based on a metal-free method for the selective C2-alkylation of an indole that is blocked at C3.[12]

• Materials:

  • 3-Methylindole (1.0 equiv)

  • 1,1-Diphenylethene (1.2 equiv)

  • Hydriodic acid (HI, 57 wt. % in H₂O, 0.1 mol%)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Brine, Sodium Sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • To a solution of 3-methylindole in DCM (0.2 M) in a sealed vial, add 1,1-diphenylethene.

  • Add the catalytic amount of HI using a microsyringe.

  • Seal the vial and stir the reaction mixture at room temperature (25 °C) for 12-24 hours. Monitor by TLC or GC-MS.

  • Upon completion, quench the reaction by adding saturated aq. Na₂S₂O₃ to neutralize any remaining iodine/HI.

  • Transfer the mixture to a separatory funnel and extract with DCM (2x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the C2-alkylated product.

• Expected Outcome: This reaction should yield the 2-(2,2-diphenylethyl)-3-methyl-1H-indole. The reaction is sensitive to the acid catalyst, with HI providing significantly higher yields compared to HBr or HCl under similar conditions.[12]

Acid Catalyst (0.3 equiv)	Solvent	Temperature	Yield of C2-Product	Reference
HCl	DCM	30 °C	21%	[12]
HBr	DCM	30 °C	87%	[12]
HI	DCM	30 °C	92%	[12]
Acetic Acid	DCM	30 °C	No Reaction	[12]

Section 4: Strategic Decision Flowchart

Choosing the correct strategy depends on the desired final product and the substitution pattern of the starting indole.

Caption: Strategic decision flowchart for selective indole alkylation.

References

• Bucher, C., et al. (2019). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. Journal of the American Chemical Society. Available at: [Link]

• Request PDF (n.d.). C3-Alkylation of Indoles and Oxindoles by Alcohols by means of Borrowing Hydrogen Methodology. ResearchGate. Available at: [Link]

• Testbook (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Available at: [Link]

• Tang, B., et al. (2020). B(C6F5)3-Catalyzed Direct C3 Alkylation of Indoles and Oxindoles. ACS Catalysis. Available at: [Link]

• MDPI (2021). BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies. Available at: [Link]

• Wikipedia (n.d.). Fischer indole synthesis. Available at: [Link]

• PubMed Central (n.d.). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Available at: [Link]

• ChemRxiv (2022). Direct C3-functionalization of indoles with α-heteroaryl- substituted methyl alcohols via a metal-free hydrogen autotransfer-ty. Available at: [Link]

• PubMed Central (n.d.). Why Do Some Fischer Indolizations Fail?. Available at: [Link]

• Frontiers (2022). 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Available at: [Link]

• Request PDF (n.d.). General and Selective C-3 Alkylation of Indoles with Primary Alcohols by a Reusable Pt Nanocluster Catalyst. ResearchGate. Available at: [Link]

• Beilstein Journals (2023). Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes. Available at: [Link]

• Organic Chemistry Portal (2005). Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction. Available at: [Link]

• YouTube (2019). in the chemical literature: N-alkylation of an indole. Available at: [Link]

• SpringerLink (n.d.). Cu(OTf)2-catalyzed C3 aza-Friedel–Crafts alkylation of indoles with N,O-acetals. Available at: [Link]

• PubMed Central (n.d.). Friedel-Crafts Alkylation of Indoles with Trichloroacetimidates. Available at: [Link]

• Royal Society of Chemistry (n.d.). Mechanism of the N-protecting group dependent annulations of 3-aryloxy alkynyl indoles under gold catalysis: a computational study. Available at: [Link]

• Journal of the American Chemical Society (n.d.). Ir(I)-Catalyzed C–H Bond Alkylation of C2-Position of Indole with Alkenes: Selective Synthesis of Linear or Branched 2-Alkylindoles. Available at: [Link]

• ACS Omega (2022). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles. Available at: [Link]

• PubMed Central (n.d.). BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies. Available at: [Link]

• ScienceDirect (2019). Enantioselective C2-alkylation of indoles via a redox-relay Heck reaction of 2-indole triflates. Available at: [Link]

• ResearchGate (n.d.). Catalytic direct C2‐alkylation of indoles. Available at: [Link]

• Organic Chemistry Portal (n.d.). Fischer Indole Synthesis. Available at: [Link]

• ResearchGate (2012). What's the best way to protect the NH group in Heterocyclic Compounds?. Available at: [Link]

• YouTube (2013). Steric hindrance | Substitution and elimination reactions | Organic chemistry | Khan Academy. Available at: [Link]

• Royal Society of Chemistry (2023). Iridium catalysed C2 site-selective methylation of indoles using a pivaloyl directing group through weak coordination. Available at: [Link]

• MDPI (n.d.). Friedel–Crafts-Type Alkylation of Indoles in Water Using Amphiphilic Resin-Supported 1,10-Phenanthroline–Palladium Complex under Aerobic Conditions. Available at: [Link]

• ResearchGate (n.d.). Comparative Study on Catalysis Strategies: Friedel-Crafts Alkylation vs. Michael Addition of Indoles to Nitroalkenes. Available at: [Link]

• Royal Society of Chemistry (n.d.). Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Available at: [Link]

• PubMed (2024). Investigation of steric hindrance effect on the interactions between four alkaloids and HSA by isothermal titration calorimetry and molecular docking. Available at: [Link]

Sources

• 1. CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Enantioselective C2-alkylation of indoles via a redox-relay Heck reaction of 2-indole triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of the N-protecting group dependent annulations of 3-aryloxy alkynyl indoles under gold catalysis: a computational study - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. BF3-OEt2 Catalyzed C3-Alkylation of Indole: Synthesis of Indolylsuccinimidesand Their Cytotoxicity Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. BJOC - Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes [beilstein-journals.org]
• 12. Frontiers | 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes [frontiersin.org]
• 13. youtube.com [youtube.com]
• 14. Enantioselective Alkylation of the Indole Nucleus (2/2): Friedel-Crafts reaction [organic-chemistry.org]
• 15. youtube.com [youtube.com]
• 16. Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 17. Investigation of steric hindrance effect on the interactions between four alkaloids and HSA by isothermal titration calorimetry and molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming steric hindrance in N-isopropyl substitution

Technical Support Center: Advanced Synthesis & Catalysis Ticket ID: #ISOP-404 Topic: Overcoming Steric Hindrance in N-Isopropyl Substitution Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering difficulties introducing an isopropyl group (

) onto an amine scaffold. This is a classic "steric wall" problem. The branching at the -carbon of the isopropyl group, combined with potential bulk on your amine substrate, creates significant kinetic barriers.

This guide moves beyond standard textbook protocols, focusing on Lewis Acid-mediated Reductive Amination and Palladium-Catalyzed Cross-Coupling strategies designed specifically for hindered substrates.

Section 1: The Diagnostic Matrix

Before proceeding, identify your failure mode using the table below.

Symptom	Probable Cause	Recommended Intervention
No Reaction (SM Recovery)	Imine formation is thermodynamically disfavored or kinetically stalled due to sterics.	Switch to Titanium(IV) Isopropoxide protocol (See Protocol A).
Low Yield (<30%)	Incomplete conversion of hemiaminal to imine; hydrolysis during workup.	Ensure anhydrous conditions; use Molecular Sieves (4Å) or chemical desiccants.
Elimination Products (Propene)	Used Isopropyl Iodide/Bromide; basicity of amine triggered E2 elimination.	STOP Direct Alkylation. Switch to Reductive Amination immediately.
Over-Alkylation	Reaction kinetics favored double addition (rare with isopropyl but possible with primary amines).	Use Stoichiometric Control (1.05 eq. Acetone) or switch to reductive amination with STAB .

Section 2: The Gold Standard – Reductive Amination

Direct alkylation with isopropyl halides is a "brute force" method that often fails due to the E2 elimination pathway competing with

substitution. The industry standard for hindered amines is Reductive Amination using acetone.

Protocol A: Titanium(IV) Isopropoxide Mediated Reductive Amination

Best for: Highly hindered amines (e.g., anilines,

-branched amines) that fail with standard STAB/AcOH conditions.

The Logic: Acetone is a ketone and less reactive than aldehydes. Steric bulk prevents the initial nucleophilic attack.

acts as a dual-function reagent:

• Lewis Acid: Activates the carbonyl oxygen.

• Water Scavenger: Drives the equilibrium toward the imine by chemically consuming water.

Step-by-Step Protocol:

• Imine Formation (The Critical Step):

  • In a flame-dried flask under Argon, charge the Amine (1.0 equiv) .

  • Add Titanium(IV) Isopropoxide (1.25 – 1.5 equiv) neat (if liquid) or in minimal anhydrous THF.

  • Add Acetone (1.1 – 1.5 equiv) .

  • Checkpoint: Stir at RT for 4–8 hours. For extremely hindered substrates, heat to 40-50°C.

  • Validation: Take an aliquot for 1H-NMR or IR. Look for the disappearance of the carbonyl peak (

    ) and appearance of the imine stretch ( ). Do not proceed until imine formation is complete.

• Reduction:

  • Dilute the mixture with absolute Ethanol or THF (approx. 0.5 M concentration).

  • Add Sodium Borohydride (

    ) (1.5 equiv) carefully (exothermic).

  • Stir for 2–4 hours at RT.

• Workup (The "Titanium Crash"):

  • Issue: Quenching produces a gelatinous

    mess that clogs filters.

  • Solution: Add 0.1 M NaOH or saturated Rochelle’s Salt solution. Stir vigorously for 1 hour until a white, granular precipitate forms.

  • Filter through a Celite pad. The filtrate contains your product.

Protocol B: Sodium Triacetoxyborohydride (STAB)

Best for: Moderately hindered amines where acid sensitivity is not a major concern.

The Logic: STAB (

) is mild and selective.[1] It reduces the imine faster than the ketone, preventing the reduction of acetone to isopropanol (a common side reaction with ).

Step-by-Step Protocol:

• Dissolve Amine (1.0 equiv) and Acetone (1.5 equiv) in 1,2-Dichloroethane (DCE) or THF .

• Add Acetic Acid (1.0 – 2.0 equiv) . The acid catalyzes imine formation.

• Add STAB (1.5 equiv) in one portion.

• Stir at RT for 12–24 hours.

• Quench with saturated

  .

Section 3: Mechanism Visualization

The following diagram illustrates why the Titanium pathway succeeds where others fail. It highlights the coordination of the bulky titanium species which forces the equilibrium forward despite steric clashes.

Figure 1: Mechanism of Ti(OiPr)4-mediated reductive amination. Note the irreversible dehydration step facilitated by Titanium, which overcomes the steric barrier to imine formation.

Section 4: Advanced Troubleshooting (FAQs)

Q: I cannot use Titanium or Boron reagents due to downstream toxicity concerns. What is the alternative? A: Consider Transfer Hydrogenation (Borrowing Hydrogen).

• Catalyst:

  or similar Ruthenium complexes.

• Reagent: Isopropanol (serves as both solvent and alkylating agent).

• Mechanism:[2][3][4][5][6][7][8] The catalyst oxidizes isopropanol to acetone in situ, forms the imine, and then transfers the hydrogen back to reduce the imine. This is cleaner but requires high temperatures (100°C+).

Q: My amine is an electron-deficient aniline and won't attack the acetone. A: Reductive amination will likely fail. You need Buchwald-Hartwig Amination .[5]

• Substrates: Aryl Halide + Isopropylamine (easier) OR Aryl Amine + 2-Bromopropane (harder).

• Ligand Choice: You must use a bulky, electron-rich phosphine ligand to facilitate oxidative addition and reductive elimination around the steric bulk.

  • BrettPhos or RuPhos : Excellent for hindered primary amines.

  • XPhos : Good general purpose for steric bulk.

• Base:

  or .

Q: Can I use Isopropyl Iodide with a strong base? A: Not recommended. If you persist, use Acetonitrile (polar aprotic) and Cesium Carbonate (

). The "Cesium Effect" can sometimes favor substitution over elimination, but expect yields <50% with significant propene formation.

Section 5: Comparative Data

Comparison of reducing agents for the N-isopropylation of 2,6-dimethylaniline (highly hindered model substrate).

Method	Reagents	Time	Yield	Notes
Direct Alkylation		24 h	<10%	Mostly starting material + propene gas.
Standard Reductive	Acetone,	48 h	45%	Very slow imine formation.
STAB Protocol	Acetone,	24 h	65%	Decent, but incomplete conversion.
Titanium Protocol	1. , Acetone (Neat)2.	12 h	92%	Recommended. Quantitative imine formation is key.

References

• Mattson, R. J., et al. (1990).[9] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[9] The Journal of Organic Chemistry.

• Abdel-Magid, A. F., et al. (1996).[1][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Surry, D. S., & Buchwald, S. L. (2011). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science.

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of the Chemical Society, Perkin Transactions 1.

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. designer-drug.com [designer-drug.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Reference Data & Comparative Studies

1H NMR characterization of 1-isopropyl-6-nitro-1h-indole

1H NMR Characterization of 1-Isopropyl-6-nitro-1H-indole: A Comparative Guide

Executive Summary

This guide details the structural validation of 1-isopropyl-6-nitro-1H-indole , a critical intermediate in the synthesis of bioactive alkaloids and pharmaceutical candidates.[1][2] Unlike routine spectral analysis, this protocol focuses on the comparative differentiation required to validate N-alkylation success against unreacted precursors (6-nitroindole) and to distinguish regioisomeric impurities (e.g., 4-nitro or 5-nitro isomers).[1]

Target Audience: Medicinal Chemists, Analytical Scientists, and Process Development Engineers.[2]

Strategic Characterization Workflow

The following decision tree outlines the logical flow for confirming the structure, prioritizing the elimination of false positives (e.g., C-alkylation or unreacted starting material).

Figure 1: Logic flow for validating N-alkylation and regiochemistry.

Experimental Protocol

To ensure reproducibility and sufficient resolution of fine coupling constants (critical for isomer differentiation), adhere to the following parameters.

Sample Preparation

• Solvent: Chloroform-d (

  ) is the preferred solvent.[1][2]

  • Why? It minimizes viscosity-induced line broadening compared to DMSO-d6, allowing for clearer resolution of the aromatic coupling constants (

    values).[1][2]

  • Concentration: 10–15 mg of sample in 0.6 mL solvent.[2]

• Reference: Tetramethylsilane (TMS, 0.00 ppm) or residual

  (7.26 ppm).[2][3]

Acquisition Parameters (400 MHz or higher)

Parameter	Setting	Rationale
Pulse Angle	or	for quick scans; for quantitative integration.[1][2]
Relaxation Delay (d1)	seconds	Essential for accurate integration of the isolated aromatic protons which have long times.[2]
Spectral Width	-2 to 14 ppm	Captures high-field methyls and any potential downfield acidic protons.[1][2]
Scans (ns)	16–64	Sufficient S/N ratio for >95% purity samples.[2]

Comparative Analysis: Product vs. Alternatives

This section objectively compares the spectral signature of the product against its precursor and potential isomers.[1][2]

Comparison A: Monitoring Reaction Progress (vs. 6-Nitroindole)

The primary "alternative" in a synthesis context is the unreacted starting material.[1][2]

Feature	Precursor (6-Nitroindole)	Product (1-Isopropyl-6-nitroindole)	Interpretation
N-H Signal	Broad singlet, 8.5–11.0 ppm	Absent	Confirms substitution at Nitrogen.[1][2]
Aliphatic Region	Empty (unless impurities)	Septet ( 4.6–4.[2]8) + Doublet ( 1.5–1.[2]6)	Diagnostic for Isopropyl group.
H-2 Proton	~7.3–7.4 ppm	~7.4–7.5 ppm (Slight downfield shift)	Deshielding due to steric bulk of isopropyl.[1][2]
H-7 Proton	~8.3 ppm (d)	~8.4 ppm (d)	Proximity to N-substituent affects chemical shift.[1][2]

Key Validation Criterion: The integration ratio of the Isopropyl Methyls (6H) to the Aromatic H-3 (1H) must be exactly 6:1 . Any deviation suggests a mixture of product and starting material.[2]

Comparison B: Regioisomer Differentiation (vs. 4-, 5-, or 7-Nitro)

If the nitro group position is (e.g., during a de novo indole synthesis), NMR splitting patterns are definitive.[1]

• 6-Nitro Substitution Pattern (The Product):

  • H-7 (Ortho to N, Ortho to

    ): Appears as a doublet with a small coupling constant ( Hz). It does not have a strong ortho neighbor.[1][2]

  • H-5 (Meta to N, Ortho to

    ): Appears as a doublet of doublets ( Hz, Hz).

  • H-4 (Para to N): Appears as a doublet (

    Hz).[2]

• Alternative: 5-Nitro Isomer:

  • H-4: Doublet (

    Hz, meta coupling).[2]

  • H-6: Doublet of doublets (

    Hz).[2]

  • H-7: Doublet (

    Hz).[1][2]

  • Differentiation: In the 6-nitro isomer, the proton adjacent to the nitrogen (H7) is a narrow doublet (

    Hz). In the 5-nitro isomer, the proton adjacent to nitrogen (H7) is a wide doublet ( Hz).

Detailed Spectral Assignment Table

Compound: 1-Isopropyl-6-nitro-1H-indole Solvent:

(Referenced to 7.26 ppm)[1][2]

Position	Shift ( , ppm)	Multiplicity	Integral	Coupling ( , Hz)	Assignment Logic
1-CH	4.65 – 4.75	Septet	1H	6.7	Methine of isopropyl; deshielded by Indole N.
1-(CH3)2	1.55 – 1.60	Doublet	6H	6.7	Methyls of isopropyl.[1][2]
H-2	7.45 – 7.55	Doublet	1H	3.2	Pyrrole ring proton; couples with H-3.[1][2]
H-3	6.60 – 6.70	Doublet	1H	3.2	Pyrrole ring proton; characteristic high field.[1][2]
H-4	7.65 – 7.75	Doublet	1H	8.8	Ortho to H-5; least affected by Nitro.[1][2]
H-5	8.00 – 8.10	dd	1H	8.8, 2.0	Deshielded by ortho-Nitro; couples with H-4 & H-7.[1][2]
H-7	8.35 – 8.45	Doublet	1H	2.0	Most deshielded (Ortho to Nitro + Ortho to N).[1][2]

Note: Chemical shifts are estimated based on substituent increment theory and standard indole data [1, 2].[1]

Troubleshooting & Anomalies

• Issue: "Ghost" peaks in the aliphatic region. [1]

  • Cause: Residual grease or solvents (Hexane/Ethyl Acetate) from column chromatography.[2][4]

  • Solution: Dry sample under high vacuum for >4 hours at 40°C. Hexane appears at ~0.9 and ~1.25 ppm, interfering with the isopropyl doublet.[2]

• Issue: Broad aromatic signals.

  • Cause: Paramagnetic impurities (if using oxidants like

    in previous steps) or high concentration aggregation.[2]

  • Solution: Filter sample through a small plug of silica or dilute by 50%.[2]

• Issue: Missing H-2/H-3 coupling.

  • Cause: Exchange broadening or coincidence.

  • Validation: H-2 and H-3 should show a clear

    coupling of ~3.1–3.3 Hz.[1][2] If they appear as singlets, check field homogeneity (shimming).

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2023).[2] Spectral Database for Organic Compounds (SDBS): 6-Nitroindole.[1][2] Retrieved from [Link]

• PubChem. (2024).[2][5] 1-Isopropyl-1H-indole Compound Summary. National Library of Medicine.[2] Retrieved from [Link]

• Reich, H. J. (2024).[2] WinPLT NMR Chemical Shift Predictor & Data. University of Wisconsin-Madison.[1][2] Retrieved from [Link]

Sources

• 1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]
• 2. 6-Nitro-1H-indole | C8H6N2O2 | CID 78502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Direct Conversion of 3-(2-Nitroethyl)-1H-Indoles into 2-(1H-Indol-2-yl)Acetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-isopropyl-1H-indole | C11H13N | CID 4389257 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC Purity Analysis Methods for Nitroindole Intermediates

Executive Summary: The Isomer Challenge

Nitroindoles (e.g., 4-, 5-, 6-, and 7-nitroindole) are pivotal scaffolds in the synthesis of antiviral agents, anticancer drugs (e.g., c-Myc G-quadruplex binders), and melatonin receptor agonists. However, their analysis presents a distinct chromatographic challenge: positional isomerism .

Standard C18 alkyl phases often fail to resolve critical isomeric pairs (e.g., 4-nitroindole vs. 5-nitroindole) due to identical hydrophobicities (

). This guide compares the industry-standard C18 approach against the superior Pentafluorophenyl (PFP) chemistry, demonstrating why fluorinated phases are the requisite choice for high-fidelity purity analysis of nitroindole intermediates.

Comparative Analysis of Stationary Phases

The choice of stationary phase is the single most critical variable in nitroindole analysis. Below is a technical comparison of the three primary methodologies available.

Method A: Alkyl C18 (The "Generic" Standard)

• Mechanism: Hydrophobic interaction (Dispersive forces).

• Performance: Reliable for separating the nitroindole core from highly polar starting materials (e.g., salts, small amines).

• Limitation: Fails to distinguish between positional isomers. The hydrophobic surface area of 4-nitroindole and 5-nitroindole is nearly identical, leading to co-elution or "shouldering," which masks impurities.

• Verdict: Not Recommended for isomeric purity assays.

Method B: Pentafluorophenyl (PFP) (The "Selectivity" Choice)

• Mechanism: Multiple interaction modes:[1]

  • - Interactions: The electron-deficient fluorinated ring interacts with the electron-rich indole system.

  • Dipole-Dipole: The strong dipole of the nitro group interacts specifically with the C-F bonds.

  • Shape Selectivity: Rigid PFP ligands can discriminate the steric bulk of the nitro group in different positions (4- vs 5- vs 6-).

• Performance: consistently achieves baseline resolution (

  ) for all nitro-isomers.

• Verdict: Highly Recommended for purity profiling.

Method C: Biphenyl / Phenyl-Hexyl

• Mechanism:

  - stacking.

• Performance: Better than C18 but often exhibits less steric selectivity than PFP for the specific geometry of the nitro group relative to the indole nitrogen.

• Verdict: Alternative if PFP is unavailable.

Quantitative Performance Matrix

Metric	Method A: C18	Method B: PFP (Recommended)	Method C: Biphenyl
Critical Pair Resolution ( )	(Co-elution)	(Baseline)
Tailing Factor ( )
Selectivity ( )	Low	High	Moderate
Mechanism	Hydrophobicity	- , Dipole, Shape	-

Detailed Experimental Protocols

These protocols are designed to be self-validating . The inclusion of a "System Suitability Solution" containing the critical isomer pair is mandatory to ensure the method's specificity.

Protocol 1: The High-Resolution PFP Method (Recommended)

Objective: Quantify 5-nitroindole purity with specific resolution from 4-nitroindole and oxidation byproducts.

• Column: Fluorophenyl (PFP) Core-Shell,

  (e.g., Kinetex PFP or equivalent).

• Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses silanol activity and ionizes the indole nitrogen).

• Mobile Phase B: Methanol (MeOH provides better

  - selectivity than Acetonitrile).

• Flow Rate:

  .

• Column Temp:

  (Control is critical for dipole interactions).

• Detection: UV @ 270 nm (Nitroindoles have strong absorbance here; 254 nm is also viable).

Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	30	Equilibration
15.0	70	Linear Gradient
15.1	95	Wash
18.0	95	Wash Hold
18.1	30	Re-equilibration

| 23.0 | 30 | End |

Sample Preparation: Dissolve 10 mg of sample in 10 mL of 50:50 MeOH:Water. Sonicate for 5 mins. Filter through

PTFE filter.

Protocol 2: System Suitability Testing (SST)

To validate the system before running samples, prepare a Resolution Mixture :

• Mix equal parts of 4-nitroindole and 5-nitroindole standards (

  each).

• Inject onto the system.[2]

• Acceptance Criteria: Resolution (

  ) between isomers must be .

Method Development Logic & Workflow

The following diagram illustrates the decision process for selecting the correct method based on impurity profile and structural challenges.

Figure 1: Decision tree for selecting the optimal stationary phase. Note the direct route to PFP when isomers are present.

Mechanistic Insight: Why PFP?

Understanding the molecular interaction is key to troubleshooting.

• The Nitro Dipole: The nitro group (

  ) is a strong electron-withdrawing group (EWG), creating a localized electron deficiency on the indole ring.

• The Fluorine Interaction: The PFP ligand contains five fluorine atoms, which are highly electronegative. However, the aromatic ring of the ligand itself becomes electron-deficient.

• The Separation:

  • 5-nitroindole: The nitro group is para to the indole nitrogen, creating a linear dipole vector.

  • 4-nitroindole: The nitro group is adjacent to the bridgehead, creating a distinct steric and electronic "footprint."

  • Result: The PFP phase discriminates these subtle electronic distributions far better than C18, which only "sees" the bulk hydrophobicity.

Figure 2: Mechanistic comparison showing the dual-interaction capability of PFP phases versus the singular mechanism of C18.

References

• Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases." Waters Application Notes. Link

• MAC-MOD Analytical. "Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality." MAC-MOD Technical Reports. Link

• Bell, D. S. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." LCGC North America, 2016. Link

• SIELC Technologies. "Separation of 5-Nitroindole on Newcrom R1 HPLC column." SIELC Applications. Link

• Yuan, B. "Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies."[3] Pharm Anal Acta, 2022.[3][4] Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]

Comparative Guide: Mass Spectrometry Fragmentation of 1-Isopropyl-6-Nitroindole

Executive Summary: The Structural Elucidation Dilemma

Audience: Medicinal Chemists, DMPK Scientists, and Analytical Leads.

In drug development, 1-isopropyl-6-nitroindole represents a critical scaffold, often serving as a precursor for synthetic cannabinoids or a metabolic marker in toxicology screening. The analytical challenge lies in distinguishing this specific regioisomer from its 4-, 5-, or 7-nitro analogs and confirming the stability of the N-isopropyl group under metabolic stress.

This guide compares the two dominant analytical modalities—Electron Ionization (EI) and Electrospray Ionization with Collision-Induced Dissociation (ESI-CID) . While EI provides a "hard" fingerprint ideal for library matching, ESI-CID offers the sensitivity required for biological matrices, albeit with a distinct fragmentation logic driven by proton mobility.

Mechanistic Fragmentation Pathways

To interpret the spectra correctly, one must understand the causality behind bond cleavages. The fragmentation of 1-isopropyl-6-nitroindole (MW 204.23) is governed by two competing functionalities: the labile N-isopropyl chain and the electron-withdrawing nitro group.

Pathway A: The N-Isopropyl Cleavage (The Dominant Route)

The most diagnostic feature of N-alkyl indoles is the cleavage of the alkyl substituent.

• Mechanism: In EI, this often proceeds via a McLafferty-like rearrangement or direct

  -bond cleavage.

• Diagnostic Neutral Loss: Loss of propene (

  , -42 Da) or a methyl radical ( , -15 Da).

• Result: The formation of the bare 6-nitroindole cation (m/z 162 in EI, m/z 163 in ESI).

Pathway B: The Nitro Group Elimination

The nitro group at position 6 is an electron sink, influencing fragmentation patterns significantly.

• Mechanism: Radical-induced loss of

  or .

• Diagnostic Shift: A characteristic loss of 46 Da (nitro) or 30 Da (nitroso).

• Significance: This pathway confirms the integrity of the core indole scaffold.

Visualization: Fragmentation Logic Tree

The following diagram illustrates the competing fragmentation pathways observed under standard EI (70 eV) conditions.

Figure 1: Predicted EI fragmentation tree for 1-isopropyl-6-nitroindole.[1][2][3][4][5][6][7] The loss of propene (m/z 204 → 162) is the primary diagnostic transition.

Comparative Analysis: EI vs. ESI-CID

This table objectively compares the utility of both ionization modes for this specific compound.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI-CID)
Ion Type	Radical Cation ( , m/z 204)	Protonated Molecule ( , m/z 205)
Primary Mechanism	High-energy (70 eV) unimolecular dissociation.	Low-energy collision-induced dissociation (mobile proton).
Key Fragment (Base Peak)	m/z 162 (Loss of propene). The aromatic stability of the indole drives this rearrangement.	m/z 163 (Protonated 6-nitroindole). The proton affinity of the ring nitrogen facilitates alkyl loss.
Structural Insight	Excellent for confirming the N-substitution pattern via the m/z 204 162 transition.	Superior for confirming molecular weight and analyzing trace metabolites in plasma.
Isomer Differentiation	High. Fragmentation ratios often differ between 4-, 5-, and 6-nitro isomers due to electronic effects.	Moderate. Isomers often yield identical product ions; requires chromatographic resolution.
Recommended Use	Impurity profiling in synthesis; GC-MS screening.	PK/PD studies; LC-MS/MS quantification.

Data Interpretation Note

In ESI-CID, the "Even Electron Rule" applies. Unlike EI, where radical losses are common, ESI fragmentation favors neutral losses to maintain a closed-shell cation. Therefore, while EI might show a radical loss of

(m/z 189), ESI is more likely to show the neutral loss of propene ( ) to yield m/z 163.

Validated Experimental Protocol (LC-ESI-MS/MS)

For researchers in drug development, LC-MS is the standard. The following protocol is designed to maximize the detection of the parent and its primary fragment.

Phase 1: Sample Preparation[7]

• Stock Solution: Dissolve 1 mg of 1-isopropyl-6-nitroindole in 1 mL DMSO (1 mg/mL).

• Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Why Formic Acid? It ensures the protonation of the indole nitrogen (

    ), essential for ESI efficiency.

Phase 2: LC-MS Conditions

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

  • Note: The isopropyl group increases lipophilicity; expect retention times later than unsubstituted nitroindole.

Phase 3: Mass Spectrometer Settings (Triple Quadrupole)

• Ionization: ESI Positive Mode (

  ).

• Source Voltage: 3500 V.

• Precursor Ion: m/z 205.1 (

  ).

• MRM Transitions (Quantification & Qualification):

  • 205.1

    163.1 (Collision Energy: 20-25 eV) - Primary Quantifier (Loss of Propene).

  • 205.1

    117.1 (Collision Energy: 35-40 eV) - Qualifier (Loss of Propene + Nitro).

Workflow Decision Matrix

Use this logic flow to select the correct ionization method for your specific research question.

Figure 2: Decision matrix for selecting ionization modes based on analytical goals.

References

• Smith, R. M. (2004). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience. (General principles of McLafferty rearrangement in N-alkyl compounds).

• Tiwari, A., & Jain, M. (2011). Mass spectral studies of nitroindole compounds. TSI Journals: Organic Chemistry, 7(2), 81-84.[1] Link (Establishes baseline nitroindole fragmentation).

• Holčapek, M., et al. (2010). Fragmentation of nitro-aromatic compounds in electrospray ionization mass spectrometry. Journal of Mass Spectrometry. (Discusses nitro group loss mechanisms).

• NIST Mass Spectrometry Data Center. (2023). NIST Standard Reference Database 1A v17. Link (Reference for EI spectra of related indole derivatives).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.[7] (Source for Nitrogen Rule and Even-Electron Rule applications).

Sources

• 1. tsijournals.com [tsijournals.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. youtube.com [youtube.com]

Verifying the Melting Point of 1-isopropyl-6-nitro-1H-indole: A Comparative Guide and Methodological Standard

The Imperative of Accurate Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state under atmospheric pressure. For a pure substance, this transition occurs over a narrow temperature range, typically 0.5-1.0°C.[1] The presence of impurities introduces defects into the crystal lattice, which disrupts the intermolecular forces holding the molecules together.[2] This disruption results in two observable effects: a depression of the melting point and a broadening of the melting range.[1][3] Therefore, an accurate melting point determination is not merely a data point; it is a self-validating system for assessing the purity of a synthesized compound.

Factors that influence the melting point of organic compounds include:

• Intermolecular Forces: Stronger forces, such as hydrogen bonding and dipole-dipole interactions, require more energy to overcome, leading to higher melting points.[4]

• Molecular Weight and Size: Within a homologous series, larger molecules generally have higher melting points due to increased van der Waals forces.

• Molecular Symmetry: Molecules that can pack more efficiently into a crystal lattice tend to have higher melting points because more energy is required to break apart the stable, ordered arrangement.[5]

Experimental Protocol for Melting Point Verification

To ascertain the melting point of 1-isopropyl-6-nitro-1H-indole, the capillary method is the most common and reliable technique. This can be performed using either a digital melting point apparatus (like a Mel-Temp) or a Thiele tube.

Methodology: Capillary Melting Point Determination

• Sample Preparation:

  • Ensure the sample of 1-isopropyl-6-nitro-1H-indole is completely dry and in a fine, homogenous powder form. If necessary, gently crush the crystals using a mortar and pestle.

  • Tap the open end of a capillary tube into the powder to collect a small amount of the sample.

  • Invert the tube and tap its sealed bottom on a hard surface to pack the powder down. The packed sample height should be approximately 2-3 mm.[6][7]

• Apparatus Setup (Digital Apparatus):

  • Insert the packed capillary tube into the designated slot in the melting point apparatus.[6]

  • Set a ramp rate. For an unknown compound, a preliminary rapid heating can be used to find an approximate melting range.

  • For an accurate determination, set the apparatus to heat rapidly to about 20°C below the approximate melting point, then slow the heating rate to 1-2°C per minute.[1][6]

• Observation and Recording:

  • Observe the sample through the magnifying eyepiece.

  • Record the temperature (T₁) at which the first droplet of liquid appears within the solid matrix.

  • Record the temperature (T₂) at which the entire sample has completely liquefied and is a clear, transparent liquid.[6]

  • The melting point is reported as the range T₁ – T₂.

Workflow for Melting Point Determination

Caption: Workflow for accurate melting point determination using the capillary method.

Comparative Analysis of Structurally Related Nitroindoles

To provide context for the anticipated melting point of 1-isopropyl-6-nitro-1H-indole, the following table summarizes the experimentally determined melting points of several analogous compounds. This data allows for an informed estimation and serves as a benchmark for comparison once the experimental value is obtained.

Compound Name	Structure	Melting Point (°C)	Citation(s)
6-Nitro-1H-indole	6-Nitro-1H-indole	137 - 143	[8]
5-Nitro-1H-indole	5-Nitro-1H-indole	140 - 142	[9][10]
7-Nitro-1H-indole	7-Nitro-1H-indole	94 - 98
1-Methyl-5-nitro-1H-indole	1-Methyl-5-nitro-1H-indole	167
7-Nitro-1H-indole-2-carboxylic acid	7-Nitro-1H-indole-2-carboxylic acid	269 - 271

Discussion and Expected Outcome

Based on the comparative data, several structural trends can be elucidated:

• Position of the Nitro Group: The position of the electron-withdrawing nitro group on the benzene ring significantly impacts the melting point. 7-nitro-1H-indole has a notably lower melting point (94-98°C) compared to its 5- and 6-nitro isomers (around 140°C). This could be attributed to differences in crystal packing and intermolecular interactions dictated by the substituent's position.

• N-Alkylation: The addition of a methyl group to the indole nitrogen at position 1 (as in 1-methyl-5-nitro-1H-indole) increases the melting point to 167°C compared to the unsubstituted 5-nitro-1H-indole (140-142°C). This is likely due to the increased molecular weight and potentially altered crystal packing, even though the capacity for hydrogen bonding at the N1 position is removed.

• Other Substituents: The presence of a carboxylic acid group, which can participate in strong hydrogen bonding, dramatically increases the melting point, as seen in 7-nitro-1H-indole-2-carboxylic acid (269-271°C).

Prediction for 1-isopropyl-6-nitro-1H-indole: The target compound has a nitro group at the 6-position, similar to 6-nitro-1H-indole (m.p. 137-143°C). It also features an isopropyl group at the N1 position. The isopropyl group is larger than the methyl group in 1-methyl-5-nitro-1H-indole. While N-alkylation removes a hydrogen bond donor site, the increased molecular weight and the bulky nature of the isopropyl group will influence crystal packing. It is therefore reasonable to hypothesize that the melting point of pure 1-isopropyl-6-nitro-1H-indole will be in a similar or slightly higher range than that of 6-nitro-1H-indole, potentially falling between 140°C and 170°C .

This guide provides the necessary framework for the empirical verification of this value. A sharp melting range within this predicted window would be a strong indicator of the successful synthesis and high purity of 1-isopropyl-6-nitro-1H-indole.

References

• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Experiment 1 - Melting Points. Retrieved from [Link]

• University of Calgary. (n.d.). Melting point determination. Retrieved from [Link]

• Clarion University. (n.d.). Determination of Melting Point. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 6-Nitro-1H-indole. PubChem Compound Database. Retrieved from [Link]

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